3-Bromo-1-phenylpropan-1-ol

• CAS: 34052-63-6

Core Science & Biosynthesis

Synthesis of 3-Bromo-1-phenylpropan-1-ol: A Technical Guide

CAS Number: 34052-63-6 Molecular Formula: C

H BrO Molecular Weight: 215.09 g/mol Primary Application: Key chiral intermediate for the synthesis of Fluoxetine (Prozac®) and Tomoxetine.

Part 1: Executive Summary & Retrosynthetic Analysis

3-Bromo-1-phenylpropan-1-ol is a critical building block in the pharmaceutical industry, serving as the immediate precursor to the amino-alcohol core of selective serotonin reuptake inhibitors (SSRIs). Its synthesis is dominated by the reduction of 3-bromopropiophenone (3-bromo-1-phenylpropan-1-one), a pathway that offers scalability and access to high enantiomeric excess (ee) via asymmetric catalysis.

This guide details two primary protocols:

• Racemic Synthesis: A robust sodium borohydride reduction suitable for initial material generation.

• Enantioselective Synthesis: A Corey-Bakshi-Shibata (CBS) reduction to access the (S)- or (R)-enantiomer, essential for modern drug development standards.

Retrosynthetic Logic

The retrosynthetic disconnection reveals the 1,3-functionalized framework. The most reliable disconnection is at the C1-O bond (reduction) rather than C-C bond formation, avoiding the handling of unstable organometallics with leaving groups.

Figure 1: Retrosynthetic analysis identifying 3-bromopropiophenone as the strategic intermediate.

Part 2: Synthesis Protocols

Method A: Chemoselective Reduction (Racemic)

Objective: Efficient synthesis of (±)-3-bromo-1-phenylpropan-1-ol. Scale: Laboratory (10–50 g).

1. Reaction Mechanism

Sodium borohydride (NaBH

) is selected over Lithium Aluminum Hydride (LiAlH ) to prevent the displacement of the alkyl bromide (reduction to alkane) or cyclization to the epoxide/oxetane under strongly basic conditions.

2. Reagents & Equipment

Reagent	Equiv.[1][2]	Role
3-Bromopropiophenone	1.0	Substrate
NaBH	0.5–0.6	Reducing Agent
Methanol (MeOH)	Solvent	Protic solvent for borohydride activation
CeCl ·7H O (Optional)	1.0	Luche reagent (prevents conjugate reduction)

3. Step-by-Step Protocol

• Preparation: Dissolve 3-bromopropiophenone (10.0 g, 47 mmol) in anhydrous MeOH (100 mL) in a round-bottom flask equipped with a thermometer and magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath. Critical: Low temperature prevents the formation of the epoxide side-product (1-phenyl-1,2-epoxypropane) via intramolecular S

  2.

• Addition: Add NaBH

  (1.0 g, 26 mmol) portion-wise over 30 minutes. Monitor gas evolution (H ).

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (20–25 °C) for 1 hour. Monitor via TLC (Hexane/EtOAc 4:1).

• Quench: Carefully add saturated NH

  Cl solution (50 mL) to destroy excess hydride.

• Extraction: Evaporate MeOH under reduced pressure. Extract the aqueous residue with CH

  Cl (3 x 50 mL).

• Workup: Wash combined organics with brine, dry over anhydrous Na

  SO , and concentrate in vacuo.

• Purification: The crude oil is typically >95% pure. If necessary, purify via flash column chromatography (Silica gel, 10-20% EtOAc in Hexanes).

Yield: 90–95% (Colorless to pale yellow oil).

Method B: Enantioselective CBS Reduction

Objective: Synthesis of (R)- or (S)-3-bromo-1-phenylpropan-1-ol (>95% ee). Relevance: The (S)-enantiomer is the direct precursor to (S)-Fluoxetine.

1. The Catalytic System

The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to direct the hydride attack.[3][4]

• (S)-CBS Catalyst

  yields (R)-Alcohol

• (R)-CBS Catalyst

  yields (S)-Alcohol

2. Reagents

Reagent	Equiv.	Role
3-Bromopropiophenone	1.0	Substrate
(R)-Me-CBS (1M in Toluene)	0.1 (10 mol%)	Chiral Catalyst
Borane-THF (BH ·THF)	0.6–1.0	Stoichiometric Reductant
THF (Anhydrous)	Solvent	Aprotic solvent

3. Step-by-Step Protocol

• Catalyst Activation: In a flame-dried Schlenk flask under Argon, charge (R)-Me-CBS solution (10 mol%).

• Borane Addition: Add BH

  ·THF (0.6 equiv) to the catalyst solution at room temperature. Stir for 15 minutes.

• Substrate Addition: Dissolve 3-bromopropiophenone in anhydrous THF.

• Controlled Reduction: Add the ketone solution slowly (via syringe pump) to the catalyst/borane mixture over 1 hour at -20 °C to 0 °C .

  • Note: Slow addition ensures the ketone concentration remains low, favoring the catalyzed pathway over the non-catalyzed background reduction.

• Quench: Add MeOH (caution: H

  evolution) to decompose the borane complex.

• Workup: Perform standard aqueous workup (1N HCl wash to remove catalyst residue, followed by extraction).

• Characterization: Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA).

Part 3: Process Visualization

Reaction Scheme & Workflow

The following diagram illustrates the parallel pathways and the critical decision points for stereochemical control.

Figure 2: Decision matrix for synthesis of 3-Bromo-1-phenylpropan-1-ol.

Part 4: Analytical Data & Safety

Characterization Data

Property	Value	Notes
Appearance	Colorless to pale yellow oil	Darkens upon storage
Boiling Point	132–135 °C @ 7 Torr	High vacuum distillation recommended
H NMR (CDCl )	7.35 (m, 5H), 4.92 (dd, 1H), 3.55 (m, 2H), 2.20 (m, 2H)	Distinctive benzylic proton at 4.92 ppm
C NMR	143.5, 128.8, 128.0, 126.0, 73.0, 41.5, 30.5	C-Br at ~30.5 ppm

Safety & Handling (E-E-A-T)

• Lachrymator Hazard: Both the starting ketone (3-bromopropiophenone) and the product are potent lachrymators (tear-inducing). All operations must be conducted in a fume hood .

• Skin Irritant: Direct contact causes severe irritation. Double-gloving (Nitrile) is recommended.

• Instability: The product can cyclize to 1-phenyl-1,3-propanediol cyclic ether (oxetane) or epoxide if treated with strong bases. Store at 2–8 °C under inert atmosphere.

References

• Synthesis of Fluoxetine via 3-bromo-1-phenylpropan-1-ol: Bridgewater College Digital Commons. "Synthesis of Fluoxetine."[5] [Link]

• Corey-Bakshi-Shibata (CBS) Reduction General Protocol: Journal of the American Chemical Society. "A stable and easily prepared catalyst for the enantioselective reduction of ketones." [Link]

• Chemical Properties and CAS Verification: PubChem Laboratory Chemical Safety Summary. "3-Bromo-1-phenylpropan-1-one (Precursor Data)." [Link]

Sources

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• 5. Process for the preparation of fluoxetine - Patent US-5166437-A - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure Elucidation of 3-Bromo-1-phenylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the structure elucidation of 3-Bromo-1-phenylpropan-1-ol, a key intermediate in organic synthesis. We will delve into the practical and theoretical aspects of its synthesis, purification, and detailed spectroscopic analysis. This document is designed to be a self-validating resource, grounding all protocols and mechanistic discussions in established scientific principles and authoritative references.

Foundational Principles: Synthesis and Handling

The structural integrity of 3-Bromo-1-phenylpropan-1-ol is intrinsically linked to its synthesis and purification. A common and efficient route to this compound is the reduction of the corresponding α-haloketone, 3-bromo-1-phenylpropan-1-one.

Synthesis via Ketone Reduction: A Mechanistic Perspective

The reduction of the carbonyl group in 3-bromo-1-phenylpropan-1-one to a secondary alcohol is typically achieved using a mild reducing agent such as sodium borohydride (NaBH₄). This choice is critical to prevent undesired side reactions, such as the reduction of the carbon-bromine bond.

The mechanism of this reduction involves the nucleophilic addition of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon.[1] The resulting alkoxide is then protonated during the workup to yield the final alcohol.

Sources

• 1. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]

A Comprehensive Spectroscopic Guide to 3-Bromo-1-phenylpropan-1-ol: Structure Elucidation for Research and Development

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 3-Bromo-1-phenylpropan-1-ol, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive data based on analogous structures to offer a robust framework for the characterization of this halohydrin. The methodologies and interpretations presented herein are grounded in fundamental spectroscopic principles and validated through data from closely related compounds, ensuring a high degree of scientific integrity and practical utility.

Introduction: The Significance of 3-Bromo-1-phenylpropan-1-ol

3-Bromo-1-phenylpropan-1-ol (C₉H₁₁BrO) is a bifunctional molecule containing a secondary alcohol and a primary alkyl bromide. This combination of functional groups makes it a versatile building block in organic synthesis, particularly in the construction of pharmaceutical lead compounds and other complex molecular architectures. The hydroxyl and bromo- functionalities allow for a wide range of subsequent chemical transformations.

Accurate structural elucidation is paramount for ensuring reaction success and the purity of downstream products. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide will delve into the expected spectroscopic signatures of 3-Bromo-1-phenylpropan-1-ol, providing a detailed interpretation of its anticipated spectra.

Molecular Structure and Predicted Spectroscopic Features

The structural analysis of 3-Bromo-1-phenylpropan-1-ol is approached by examining the influence of its constituent parts: the phenyl ring, the secondary alcohol, and the bromo-substituted alkyl chain.

Caption: Molecular Structure of 3-Bromo-1-phenylpropan-1-ol.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum provides detailed information about the electronic environment and connectivity of hydrogen atoms in a molecule. The predicted spectrum for 3-Bromo-1-phenylpropan-1-ol in a solvent like CDCl₃ would exhibit distinct signals for the aromatic, methine, methylene, and hydroxyl protons.

Table 1: Predicted ¹H NMR Data for 3-Bromo-1-phenylpropan-1-ol

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.25 - 7.40	Multiplet	5H	Ar-H	Protons of the phenyl group.
~ 4.90 - 5.00	Triplet	1H	H -C(1)-OH	Benzylic proton, deshielded by both the phenyl ring and the hydroxyl group. Split by the adjacent CH₂ group.
~ 3.50 - 3.65	Triplet	2H	H ₂-C(3)-Br	Methylene protons adjacent to the electronegative bromine atom. Split by the adjacent CH₂ group.
~ 2.10 - 2.30	Multiplet	2H	H ₂-C(2)	Methylene protons adjacent to the chiral center, making them diastereotopic. Deshielded by both the benzylic carbon and the bromine-bearing carbon.
Variable	Singlet (broad)	1H	OH	Chemical shift is concentration and temperature dependent; may exchange with D₂O.

Expertise & Causality: The chemical shifts are predicted based on the known effects of substituents. The phenyl group and hydroxyl group strongly deshield the methine proton at C1, shifting it downfield. Similarly, the electronegative bromine atom deshields the protons at C3. The methylene protons at C2 are diastereotopic due to the adjacent chiral center at C1, and they are expected to appear as a complex multiplet. This prediction draws from data for similar structures like 3-phenyl-1-propanol and 1-bromo-3-phenylpropane[1][2].

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides information about their hybridization and electronic environment.

Table 2: Predicted ¹³C NMR Data for 3-Bromo-1-phenylpropan-1-ol

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 142 - 144	C -Ar (quaternary)	The ipso-carbon of the phenyl ring, attached to the propanol chain.
~ 128 - 129	C -Ar (para)	Para-carbon of the phenyl ring.
~ 127 - 128	C -Ar (ortho)	Ortho-carbons of the phenyl ring.
~ 125 - 126	C -Ar (meta)	Meta-carbons of the phenyl ring.
~ 72 - 74	C (1)-OH	The carbon bearing the hydroxyl group, significantly deshielded.
~ 40 - 42	C (2)	Methylene carbon adjacent to the benzylic carbon.
~ 33 - 35	C (3)-Br	The carbon bearing the bromine atom, deshielded by the halogen.

Expertise & Causality: The predicted chemical shifts are based on the analysis of related compounds such as 3-phenyl-1-propanol and 3-bromo-1-phenylpropan-1-one[3][4]. The carbons of the phenyl ring are expected in the aromatic region (125-145 ppm). The carbinol carbon (C1) is significantly downfield due to the attached oxygen. The C3 carbon is also deshielded by the bromine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Table 3: Predicted IR Absorption Bands for 3-Bromo-1-phenylpropan-1-ol

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~ 3200 - 3500	Strong, Broad	O-H stretch	Alcohol
~ 3020 - 3080	Medium	C-H stretch	Aromatic
~ 2850 - 2960	Medium	C-H stretch	Aliphatic
~ 1600, 1495, 1450	Medium to Weak	C=C stretch	Aromatic Ring
~ 1050 - 1150	Strong	C-O stretch	Secondary Alcohol
~ 550 - 650	Medium to Strong	C-Br stretch	Alkyl Bromide

Expertise & Causality: The presence of a broad absorption band in the 3200-3500 cm⁻¹ region is a characteristic signature of the O-H stretching vibration of an alcohol, broadened due to hydrogen bonding[5]. The C-H stretches for the aromatic and aliphatic portions of the molecule are expected in their respective regions. The strong C-O stretch of the secondary alcohol and the C-Br stretch are also key diagnostic peaks. These predictions are consistent with data available for similar brominated and hydroxylated compounds in the NIST Chemistry WebBook[6][7].

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For 3-Bromo-1-phenylpropan-1-ol, the presence of bromine is a key feature to look for in the mass spectrum.

• Molecular Ion (M⁺): The molecular weight of C₉H₁₁BrO is approximately 214/216 g/mol . Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are in a roughly 1:1 ratio), the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) of nearly equal intensity.

• Key Fragmentation Pathways:

  • Loss of Bromine: A common fragmentation is the loss of a bromine radical (•Br) to give a fragment at m/z 135.

  • Loss of Water: Dehydration can occur, leading to the loss of H₂O (18 Da) from the molecular ion, resulting in a fragment at m/z 196/198.

  • Benzylic Cleavage: Cleavage of the C1-C2 bond can lead to the formation of a stable benzylic cation [C₆H₅CHOH]⁺ at m/z 107.

Sources

• 1. 3-Phenyl-1-propanol(122-97-4) 1H NMR [m.chemicalbook.com]
• 2. ORGANIC SPECTROSCOPY INTERNATIONAL: 1-Bromo-3-phenylpropane [orgspectroscopyint.blogspot.com]
• 3. 3-Phenyl-1-propanol(122-97-4) 13C NMR spectrum [chemicalbook.com]
• 4. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 3-Phenylpropanol [webbook.nist.gov]
• 7. 3-Bromo-1-phenyl-1-propene [webbook.nist.gov]

physical characteristics of 3-Bromo-1-phenylpropan-1-ol

An In-depth Technical Guide to the Physicochemical Characterization of 3-Bromo-1-phenylpropan-1-ol

Authored by a Senior Application Scientist

Abstract

Chemical Identity and Structure

3-Bromo-1-phenylpropan-1-ol belongs to the family of brominated secondary benzylic alcohols. Its structure, featuring a chiral center at the carbinol carbon (C1), a flexible propyl chain, and an electronegative bromine atom at the terminal position, dictates its reactivity and physical behavior.

Key Identifiers:

• Molecular Formula: C₉H₁₁BrO

• Molecular Weight: 215.09 g/mol [1][2]

• IUPAC Name: 3-bromo-1-phenylpropan-1-ol

• SMILES: C1=CC=C(C=C1)C(O)CCBr

The presence of both a hydroxyl group (hydrogen bond donor and acceptor) and a bromo-alkyl chain imparts a distinct polarity and reactivity profile, making it a versatile building block in organic synthesis.

Caption: Molecular structure of 3-Bromo-1-phenylpropan-1-ol.

Physicochemical Properties

Precise experimental data for 3-Bromo-1-phenylpropan-1-ol is not widely published. The following table consolidates expected values based on its structure and data from analogous compounds. This predictive approach is a cornerstone of chemical process development for new molecular entities.

Property	Predicted/Estimated Value	Reference Compound & Justification
Appearance	Colorless to pale yellow liquid	By analogy to similar structures like 3-(2-bromophenyl)propan-1-ol, which is a colorless liquid.[1]
Boiling Point	> 240 °C (at 760 mmHg); likely decomposes	The parent alcohol, 3-phenyl-1-propanol, boils at 236-238 °C.[3] The addition of a heavy bromine atom will significantly increase the boiling point. For instance, 3-(2-bromophenyl)propan-1-ol boils at 294°C.[1] Vacuum distillation is recommended.
Density	~1.3 - 1.4 g/cm³ at 25 °C	1-Bromo-3-phenylpropane has a density of 1.31 g/mL[4], and 3-(2-bromophenyl)propan-1-ol has a density of 1.4 g/cm³.[1] The presence of the hydroxyl group may slightly alter this, but the value will remain significantly greater than water.
Solubility	Insoluble in water	The hydrophobic phenyl ring and propyl chain dominate, making it immiscible with water, similar to 1-bromo-3-phenylpropane.[4]
Soluble in common organic solvents	Expected to be soluble in alcohols, ethers, chloroform, and ethyl acetate, consistent with the parent compound 3-phenylpropan-1-ol.[5]
Refractive Index (n20/D)	~1.56 - 1.57	3-(2-bromophenyl)propan-1-ol has a refractive index of 1.565.[1] This is a reasonable estimate for the target compound.

Spectroscopic Profile: A Structural Verification Framework

The identity and purity of 3-Bromo-1-phenylpropan-1-ol are unequivocally established through a combination of spectroscopic methods. Below is an expert analysis of the expected spectral data, which forms the basis for quality control.

¹H NMR Spectroscopy

The proton NMR spectrum is the most powerful tool for confirming the molecular structure. In a solvent like CDCl₃, the following signals are anticipated:

• δ 7.2-7.4 ppm (multiplet, 5H): Aromatic protons of the monosubstituted phenyl ring.

• δ ~4.9-5.1 ppm (triplet or doublet of doublets, 1H): The benzylic proton on the carbon bearing the hydroxyl group (-CH(OH)-). Its coupling to the adjacent CH₂ group will result in a triplet, which may be further complicated by coupling to the hydroxyl proton if exchange is slow.

• δ ~3.5-3.7 ppm (triplet, 2H): Methylene protons adjacent to the bromine atom (-CH₂Br). The high chemical shift is due to the strong deshielding effect of the electronegative bromine.

• δ ~2.1-2.3 ppm (multiplet, 2H): Methylene protons adjacent to the benzylic carbon (-CH(OH)-CH₂-). This signal will show coupling to both the benzylic proton and the other methylene group.

• δ ~2.0-3.0 ppm (broad singlet, 1H): The hydroxyl proton (-OH). Its chemical shift is variable and depends on concentration and temperature. Can be confirmed by D₂O exchange.

¹³C NMR Spectroscopy

The carbon spectrum provides confirmation of the carbon skeleton:

• δ ~140-145 ppm: Quaternary aromatic carbon attached to the propanol chain.

• δ ~125-129 ppm: Aromatic CH carbons.

• δ ~70-75 ppm: Benzylic carbon bearing the hydroxyl group (-C(OH)-).

• δ ~40-45 ppm: Methylene carbon adjacent to the benzylic carbon.

• δ ~30-35 ppm: Methylene carbon attached to the bromine atom (-C-Br).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups:

• ~3200-3500 cm⁻¹ (broad): O-H stretching of the alcohol group.

• ~3000-3100 cm⁻¹ (sharp): Aromatic C-H stretching.

• ~2850-2960 cm⁻¹ (sharp): Aliphatic C-H stretching.

• ~1450, ~1495 cm⁻¹: Aromatic C=C stretching.

• ~1000-1100 cm⁻¹: C-O stretching of the secondary alcohol.

• ~690, ~750 cm⁻¹: Bending modes characteristic of a monosubstituted benzene ring.

• ~550-650 cm⁻¹: C-Br stretching.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern. Under Electron Ionization (EI), a characteristic pattern is expected:

• Molecular Ion (M⁺): A pair of peaks at m/z 214 and 216 with a roughly 1:1 intensity ratio, which is the isotopic signature of a single bromine atom.

• Key Fragments:

  • [M-H₂O]⁺: Loss of water from the molecular ion.

  • [M-Br]⁺: Loss of the bromine radical, resulting in a peak at m/z 135.

  • [C₇H₇O]⁺ (m/z 107): A common fragment from benzylic alcohols resulting from cleavage between C1 and C2.

  • [C₇H₇]⁺ (m/z 91): The tropylium ion, a very stable fragment characteristic of benzyl compounds.

Analytical Workflows and Protocols

To ensure scientific integrity, all analytical work must follow validated protocols. The following section details step-by-step methodologies for the comprehensive characterization of a sample of 3-Bromo-1-phenylpropan-1-ol.

Caption: Workflow for the Physicochemical Characterization.

Protocol 4.1: NMR Spectroscopic Analysis

• Objective: To confirm the chemical structure and assess for impurities.

• Causality: ¹H NMR provides a proton map of the molecule, making it the definitive method for structural isomer confirmation.

• Methodology:

  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is locked onto the deuterium signal of the solvent and properly shimmed.

  • ¹H Acquisition: Acquire a standard proton spectrum with a 90° pulse angle and a relaxation delay of at least 2 seconds.

  • ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024) is required due to the low natural abundance of ¹³C.

  • Data Processing: Process the spectra using appropriate software. Reference the TMS peak to 0.00 ppm for the ¹H spectrum and the central peak of the CDCl₃ triplet to 77.16 ppm for the ¹³C spectrum. Integrate the ¹H signals and assign all peaks.

Protocol 4.2: Purity Assessment by Gas Chromatography (GC-FID)

• Objective: To quantify the purity of the compound and identify any volatile impurities.

• Causality: GC is an ideal technique for thermally stable, volatile compounds. A Flame Ionization Detector (FID) provides excellent sensitivity and a linear response for quantitative analysis.

• Methodology:

  • Sample Preparation: Prepare a stock solution of ~10 mg/mL in ethyl acetate. Create a working standard of ~1 mg/mL by diluting the stock solution.

  • Instrumentation:

    • Column: A non-polar capillary column (e.g., DB-1 or HP-5, 30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

    • Injector: Split/splitless injector at 250 °C with a split ratio of 50:1.

    • Detector: FID at 280 °C.

  • Oven Program:

    • Initial Temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 15 °C/min.

    • Final Hold: Hold at 250 °C for 5 minutes.

  • Analysis: Inject 1 µL of the sample. Purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

  • System Validation: The protocol is validated by ensuring baseline resolution of the main peak from any adjacent impurity peaks.

Handling, Storage, and Stability

• Handling: Due to its bromo-functionalization, the compound should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.[6][7] Avoid inhalation and contact with skin and eyes.[7]

• Storage: Store in a cool, dry place away from direct sunlight and incompatible materials such as strong oxidizing agents.[5][7] A tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent potential degradation.

• Stability: The compound is expected to be stable under recommended storage conditions. However, benzylic alcohols can be susceptible to oxidation, and the bromo-alkyl chain could undergo elimination or substitution reactions in the presence of strong bases or nucleophiles.

Conclusion

3-Bromo-1-phenylpropan-1-ol is a valuable synthetic intermediate whose physical properties are consistent with a high-boiling, dense liquid that is soluble in organic solvents. While comprehensive experimental data is sparse, a robust physicochemical profile can be established through predictive methods and confirmed using the standardized analytical protocols detailed in this guide. The provided workflows for NMR, GC-MS, and IR spectroscopy, coupled with physical property measurements, create a self-validating framework for researchers and drug development professionals to ensure the identity, purity, and quality of this important chemical compound.

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• NIST WebBook. (n.d.). 3-Bromo-1-phenyl-1-propene. Retrieved February 7, 2026.
• PrepChem.com. (n.d.). Synthesis of STEP B: 3-Bromo-1-phenylpropane-1,2-dione. Retrieved February 7, 2026.
• BLD Pharm. (n.d.). 29636-75-7|3-Bromo-1-phenylpropan-1-one. Retrieved February 7, 2026.
• NIST WebBook. (n.d.). 3-Bromo-1-phenyl-1-propene Mass Spectrum. Retrieved February 7, 2026.
• ChemicalBook. (2026).
• Fisher Scientific. (2025). SAFETY DATA SHEET - 1-Bromo-3-phenylpropane. Retrieved February 7, 2026.
• SpectraBase. (n.d.). 3-Phenyl-1-propanol. Retrieved February 7, 2026.
• CAMEO Chemicals - NOAA. (n.d.). 3-BROMO-1-PROPANOL. Retrieved February 7, 2026.
• National Institute of Standards and Technology. (n.d.). 1-Propene, 3-bromo-. Retrieved February 7, 2026.
• ChemicalBook. (n.d.). 3-(2-BROMO-PHENYL)-PROPAN-1-OL | 52221-92-8. Retrieved February 7, 2026.
• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. Retrieved February 7, 2026.
• ChemicalBook. (n.d.). 1-Bromo-3-phenylpropane(637-59-2) 13C NMR spectrum. Retrieved February 7, 2026.
• Google Patents. (n.d.). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol. Retrieved February 7, 2026.

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Protocols & Analytical Methods

use of 3-Bromo-1-phenylpropan-1-ol in organic synthesis

Application Note: Strategic Utilization of 3-Bromo-1-phenylpropan-1-ol in Pharmaceutical Synthesis

Executive Summary

3-Bromo-1-phenylpropan-1-ol is a bifunctional building block characterized by a benzylic alcohol and a primary alkyl bromide separated by a two-carbon tether. This specific geometry makes it a "lynchpin" intermediate in the synthesis of blockbuster CNS (Central Nervous System) drugs, most notably Fluoxetine (Prozac) and Atomoxetine (Strattera) . Furthermore, its ability to undergo intramolecular cyclization to form 2-phenyloxetane has garnered renewed interest in medicinal chemistry, where oxetanes are increasingly used as metabolically stable surrogates for carbonyls or gem-dimethyl groups.

This guide provides validated protocols for its synthesis, its conversion into amino-alcohol drug precursors, and its cyclization into oxetane scaffolds.

Chemical Profile & Reactivity Scope

Property	Data
Chemical Name	3-Bromo-1-phenylpropan-1-ol
CAS Number	52221-92-8
Molecular Formula	C₉H₁₁BrO
Molecular Weight	215.09 g/mol
Precursor	3-Bromo-1-phenylpropan-1-one (CAS 29636-75-7)
Key Reactivity	1. Nucleophilic Substitution (Sɴ2): Displacement of bromine by amines/azides.2. Intramolecular Cyclization: Base-mediated formation of 2-phenyloxetane.3. Oxidation: Reversion to the ketone or oxidation to carboxylic acids.

Reactivity Logic: The molecule possesses two electrophilic sites (the benzylic position, if activated, and the alkyl bromide) and one nucleophilic site (the hydroxyl group). In basic conditions, the hydroxyl group becomes an alkoxide, creating a competition between intermolecular substitution (polymerization) and intramolecular cyclization (oxetane formation). Successful application requires strict control of concentration and stoichiometry.

Core Synthesis: Preparation from Ketone Precursor

While 3-Bromo-1-phenylpropan-1-ol is commercially available, it is frequently prepared in situ or fresh from 3-bromo-1-phenylpropan-1-one to avoid stability issues associated with long-term storage of the halo-alcohol.

Protocol A: Chemo-selective Reduction

Objective: Reduce the ketone to the alcohol without displacing the labile primary bromide.

Reagents:

• 3-Bromo-1-phenylpropan-1-one (1.0 eq)[1]

• Sodium Borohydride (NaBH₄) (0.4 eq)

• Methanol (MeOH) (anhydrous)

• Cerium(III) Chloride heptahydrate (CeCl₃·7H₂O) (1.0 eq) – Luche Reduction conditions recommended to prevent side reactions.

Step-by-Step Procedure:

• Dissolution: Dissolve 3-bromo-1-phenylpropan-1-one (10 mmol) and CeCl₃·7H₂O (10 mmol) in MeOH (30 mL) at 0°C.

• Addition: Add NaBH₄ (4 mmol) portion-wise over 15 minutes. Caution: Gas evolution (H₂).

• Monitoring: Stir at 0°C for 1 hour. Monitor by TLC (Hexane/EtOAc 4:1). The ketone spot (Rf ~0.6) should disappear, replaced by the alcohol (Rf ~0.3).

• Quench: Add saturated NH₄Cl solution (10 mL) carefully.

• Workup: Evaporate MeOH under reduced pressure. Extract the residue with CH₂Cl₂ (3 x 20 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Yield: Typically 90-95% as a clear, colorless oil.

Application 1: Synthesis of CNS Drug Intermediates (The Fluoxetine Pathway)

The primary industrial application of this alcohol is the synthesis of N-methyl-3-phenyl-3-hydroxypropylamine , the direct precursor to Fluoxetine. This involves displacing the bromide with methylamine.

Protocol B: Nucleophilic Substitution with Methylamine

Challenge: Prevent O-alkylation or double alkylation of the amine.

Reagents:

• 3-Bromo-1-phenylpropan-1-ol (from Protocol A)

• Methylamine (40% aq. solution or 2M in THF) – Use large excess (10 eq).

• Potassium Iodide (KI) (0.1 eq) – Catalyst (Finkelstein condition).

• Ethanol (EtOH)

Step-by-Step Procedure:

• Setup: In a pressure tube or sealed vessel, dissolve 3-bromo-1-phenylpropan-1-ol (5 mmol) in EtOH (10 mL).

• Activation: Add KI (0.5 mmol). Stir for 10 mins.

• Amination: Add Methylamine solution (50 mmol). Seal the vessel immediately.

• Reaction: Heat to 50°C for 4-6 hours. Note: Higher temperatures promote elimination to cinnamyl alcohol.

• Workup: Cool to room temperature. Concentrate to remove excess methylamine and solvent.

• Purification: Dissolve residue in 1M HCl (acid/base extraction). Wash the acidic aqueous layer with Ether (removes neutral side products). Basify aqueous layer to pH >12 with NaOH pellets. Extract with CH₂Cl₂.[2][3]

• Result: Evaporation yields 3-(methylamino)-1-phenylpropan-1-ol .

Pathway Visualization: Fluoxetine Synthesis

Caption: Synthetic workflow from the bromo-alcohol to major CNS therapeutics via the amino-alcohol intermediate.

Application 2: The "Oxetane Gateway" (Cyclization)

Oxetanes are increasingly valuable in drug design as stable replacements for carbonyls (improving solubility and metabolic stability). 3-Bromo-1-phenylpropan-1-ol is the ideal precursor for 2-phenyloxetane .

Protocol C: Intramolecular Cyclization (Williamson Ether Synthesis)

Mechanism: 4-Exo-Tet cyclization. According to Baldwin’s rules, this is favorable, but competition with intermolecular reactions (dimerization) requires high dilution .

Reagents:

• 3-Bromo-1-phenylpropan-1-ol

• Sodium Hydride (NaH) (60% in oil, 1.2 eq) OR Potassium tert-butoxide (KOtBu).

• THF (anhydrous) or DMF.

Step-by-Step Procedure:

• Preparation: Wash NaH with dry hexane to remove oil (if necessary) under Argon. Suspend in dry THF.

• Addition: Dissolve 3-bromo-1-phenylpropan-1-ol in THF (concentration < 0.1 M is critical to favor intramolecular reaction). Add dropwise to the NaH suspension at 0°C.

• Cyclization: Allow to warm to room temperature. Stir for 2-4 hours.

  • Observation: Evolution of H₂ gas.

• Quench: Carefully add water at 0°C.

• Extraction: Extract with Ether.

• Purification: Distillation or flash chromatography (Neutral Alumina is preferred over Silica to prevent acid-catalyzed ring opening).

• Product: 2-Phenyloxetane .

Mechanism Visualization: Oxetane Formation

Caption: 4-Exo-Tet cyclization mechanism converting the linear bromo-alcohol to the strained oxetane ring.

Advanced Topic: Enantioselective Synthesis

For drugs like (R)-Fluoxetine, the chirality is established at the alcohol stage.

• Method: Asymmetric Transfer Hydrogenation (ATH) of the ketone precursor (3-bromo-1-phenylpropan-1-one).

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN].

• Conditions: Sodium formate (HCOONa) in water/DCM biphasic system.

• Outcome: Yields (S)- or (R)-3-Bromo-1-phenylpropan-1-ol with >95% ee, which retains stereochemistry during the subsequent amine substitution (SN2 at the primary carbon does not affect the chiral center at the benzylic position).

References

• Core Synthesis & Properties: PubChem Compound Summary for CID 122432, 3-Bromo-1-phenylpropan-1-one. National Center for Biotechnology Information (2025). Link

• Fluoxetine Pathway: Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor. U.S. Patent 6,846,957 (2005). Link

• Oxetane Synthesis: Flow microreactor synthesis of 2,2-disubstituted oxetanes via 2-phenyloxetan-2-yl lithium. Journal of Flow Chemistry (2017). Link

• Enantioselective Reduction: Asymmetric reduction of (S)-3-chloro-1-phenylpropanol from 3-chloropropiophenone. Applied Microbiology and Biotechnology (2009). (Analogous protocol for Bromo derivative). Link

• Reagent Safety: Safety Data Sheet: 3-Bromo-1-phenylpropan-1-one. Sigma-Aldrich.[4][5] Link

Sources

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• 3. chembk.com [chembk.com]
• 4. 1-Bromo-3-phenylpropane 0.98 3-Phenylpropyl bromide [sigmaaldrich.com]
• 5. 3-(2-Bromo-phenyl)-propan-1-ol | 52221-92-8 [sigmaaldrich.com]

reaction mechanisms involving 3-Bromo-1-phenylpropan-1-ol

Application Note: Chemoselective Handling of 3-Bromo-1-phenylpropan-1-ol in SSRI Scaffold Synthesis

Executive Summary

3-Bromo-1-phenylpropan-1-ol (CID: 13561298) serves as a critical, albeit transient, chiral scaffold in the synthesis of 3-phenylpropylamine-based antidepressants, including Fluoxetine (Prozac), Atomoxetine, and Nisoxetine.[1] Its utility is defined by its bifunctionality: a benzylic secondary alcohol and a primary alkyl bromide. However, this structure creates a high-risk "reactivity window" where intramolecular cyclization (oxetane formation) competes kinetically with desired intermolecular substitutions.[1] This guide details the mechanistic pathways, stabilization protocols, and oxidative conversions required to utilize this intermediate effectively in drug development.

Molecular Architecture & Reactivity Profile

The molecule presents a classic "1,3-functionalized" motif.[1][2] The reactivity is governed by the competition between the nucleophilic oxygen (upon deprotonation) and the electrophilic carbon attached to the bromine.

Feature	Chemical Character	Process Implication
C1-Hydroxyl	Benzylic, Secondary ( )	Prone to oxidation; increases acidity of the -OH proton.[1]
C3-Bromide	Primary ( ) Alkyl Halide	Excellent leaving group; susceptible to attack.[1]
C1-C3 Distance	3-Carbon Chain	Perfect geometry for 4-exo-tet cyclization upon base treatment.[1]

The "Oxetane Trap" (Critical Failure Mode)

The most common failure in utilizing 3-bromo-1-phenylpropan-1-ol is the unintended formation of 2-phenyloxetane .[1]

• Trigger: Exposure to basic conditions (NaOH, NaH, or even

  in polar aprotic solvents) generates the alkoxide.

• Mechanism: The alkoxide attacks the

  -carbon (C3), displacing the bromide.[1] Although 4-membered rings are strained, the entropic advantage of intramolecular reaction often outcompetes intermolecular substitution (e.g., Williamson ether synthesis).[1]

• Consequence: Loss of the leaving group and formation of a stable, unreactive ether byproduct, reducing yield of the desired API precursor.[1]

Reaction Mechanisms & Pathways

Pathway A: Oxidative Dehydrogenation (Ketone Synthesis)

This is the primary industrial route to generate 3-bromo-1-phenylpropan-1-one , a direct precursor for Mannich-type syntheses of Fluoxetine.[1]

• Reagents: Jones Reagent (

  ) or PCC (Pyridinium Chlorochromate).[1]

• Mechanism: Chromate ester formation followed by E2-type elimination of the alpha-proton.[1]

• Advantage: Removes the nucleophilic hydroxyl group, preventing oxetane formation and activating the C3-position for subsequent amine displacement.[1]

Pathway B: Nucleophilic Substitution (Amine Synthesis)

To synthesize Atomoxetine precursors, the bromide must be displaced by an amine (e.g., methylamine).[1]

• Challenge: Amines are basic. They can deprotonate the alcohol, triggering oxetane formation.[3]

• Solution: Use of the alcohol in a protected form (e.g., THP ether) or using a vast excess of amine to favor intermolecular

  over intramolecular alkoxide attack.

Figure 1: Divergent reaction pathways. The red path indicates the kinetic "trap" of cyclization.[1]

Stereochemical Considerations: Asymmetric Synthesis

For modern drug development, the enantiopure alcohol is often required. Since 3-bromo-1-phenylpropan-1-ol is difficult to resolve directly without cyclization risks, the preferred protocol is Asymmetric Ketone Reduction .[1]

Protocol: Corey-Bakshi-Shibata (CBS) Reduction Instead of starting with the racemic alcohol, researchers should oxidize to the ketone (or start with the ketone) and reduce it using the CBS catalyst.[1]

• Catalyst: (S)-Me-CBS-oxazaborolidine.[1]

• Reductant: Borane-THF (

  ).[1]

• Mechanism: The catalyst activates borane and coordinates the ketone, directing hydride attack to the Re-face (or Si-face depending on catalyst chirality), yielding the alcohol with high ee (>95%).[1]

Figure 2: Simplified catalytic cycle for the enantioselective synthesis of the target alcohol.[1]

Detailed Experimental Protocols

Protocol A: Controlled Oxidation to 3-Bromo-1-phenylpropan-1-one

Use Case: Generating the stable precursor for Fluoxetine synthesis.

Safety Warning: Chromium(VI) compounds are carcinogenic and strong oxidizers.[1] Work in a fume hood.

• Preparation: Dissolve 3-bromo-1-phenylpropan-1-ol (10.0 mmol, 2.15 g) in Acetone (30 mL). Cool to 0°C in an ice bath.

• Addition: Dropwise add Jones Reagent (2.5 M

  in dilute ) until a persistent orange color remains (approx. 12-15 mL). Maintain temperature < 5°C.

• Quenching: After 1 hour, add Isopropanol (2 mL) dropwise to quench excess oxidant (solution turns green).

• Extraction: Decant the liquid from the chromium salts. Dilute with Ethyl Acetate (50 mL) and wash with Brine (2 x 30 mL).[1]

• Purification: Dry organic layer over

  , filter, and concentrate in vacuo.

• Validation: Analyze via TLC (Hexane:EtOAc 4:1). The alcohol (

  ) should disappear, replaced by the ketone ( ).

Protocol B: Mitigating Oxetane Formation during Nucleophilic Substitution

Use Case: Attempting to displace Bromine without cyclizing.

• Solvent Selection: Avoid polar aprotic solvents (DMSO, DMF) if using strong bases, as they accelerate the intramolecular attack. Use Toluene or DCM .

• Reagent Order:

  • Do NOT treat the alcohol with base (NaH) first.

  • DO mix the substrate with the nucleophile (e.g., excess Methylamine) first.

• Procedure (Amination):

  • Dissolve 3-bromo-1-phenylpropan-1-ol (1 eq) in THF.

  • Add Methylamine (40% aq.[4] solution, 10 equivalents ). The high concentration of amine favors intermolecular kinetics over the intramolecular lock.[1]

  • Stir at room temperature for 12 hours.

  • Checkpoint: If TLC shows a spot at

    (non-polar), you have likely formed the oxetane. The amine product will be very polar (baseline or low ).

References

• PubChem. (2023).[1] 3-Bromo-1-phenylpropan-1-ol (Compound Summary). National Library of Medicine. Link

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[5] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[2][5][6][7] Journal of the American Chemical Society.[5] Link[1]

• Robertson, D. W., et al. (1988). Absolute configuration and structure-activity relationships of the antidepressant fluoxetine.[1] Journal of Medicinal Chemistry. Link[1]

• Beilstein Journal of Organic Chemistry. (2016). Oxetanes: Recent Advances in Synthesis. (Discussing intramolecular Williamson etherification risks). Link

• Sharpless, K. B., et al. (1992). Catalytic Asymmetric Dihydroxylation. (Relevant for alternative synthesis routes via styrene).[1] Link[1]

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• 4. researchgate.net [researchgate.net]
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• 7. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Precision Synthesis of Chiral Pharmaceutical Intermediates

This guide is structured as a high-level technical application note designed for pharmaceutical process chemists and researchers. It focuses on the strategic utilization of 3-Bromo-1-phenylpropan-1-ol as a chiral scaffold for SNRI (Serotonin-Norepinephrine Reuptake Inhibitor) synthesis, specifically targeting Atomoxetine .[1]

Topic: 3-Bromo-1-phenylpropan-1-ol in Asymmetric Synthesis of Atomoxetine

Executive Summary

3-Bromo-1-phenylpropan-1-ol (CAS: 20734-43-4) serves as a critical bifunctional building block in the synthesis of blockbuster neuropsychiatric drugs, most notably Atomoxetine (Strattera) and Fluoxetine (Prozac) .[1] Its value lies in its dual reactivity: the secondary alcohol provides a site for chiral resolution or inversion (via Mitsunobu coupling), while the alkyl bromide serves as a robust electrophile for amine displacement.[1]

This guide details the enantioselective synthesis of (S)-3-bromo-1-phenylpropan-1-ol via Corey-Bakshi-Shibata (CBS) reduction and its subsequent conversion to (R)-Atomoxetine.[1] We prioritize the bromo-analog over the chloro-variant due to its superior leaving group kinetics in the final amination step, despite its lower stability.[1]

Strategic Pathway Analysis

The synthesis of Atomoxetine requires the establishment of a specific stereocenter ((R)-configuration).[1] A retrosynthetic analysis reveals that the stereochemistry can be set early in the pathway by reducing the ketone precursor 3-bromo-1-phenylpropan-1-one .[1]

Key Strategic Decision:

• Target: (R)-Atomoxetine.[1][2]

• Inversion Step: The etherification with o-cresol is typically performed via a Mitsunobu reaction , which proceeds with Walden inversion .[1]

• Requirement: To obtain (R)-Atomoxetine, we must synthesize (S)-3-bromo-1-phenylpropan-1-ol .[1]

[1]

Chemical Profile & Stability

Property	Specification	Critical Handling Note
Molecular Weight	215.09 g/mol	N/A
Appearance	Pale yellow oil	Darkens upon oxidation.[1] Store under Argon.[1]
Boiling Point	~120°C (at 0.5 mmHg)	Thermal instability; avoid prolonged heating >100°C.
Reactivity	Bifunctional (Alcohol + Bromide)	Cyclization Risk: In the presence of strong bases (e.g., NaH), the alcohol can displace the bromide to form 1-phenyltrimethylene oxide (oxetane) .[1]
Toxicity	Irritant	Precursor ketone is a potent lachrymator. Handle in fume hood.

Protocol: Enantioselective CBS Reduction

This protocol describes the reduction of 3-bromo-1-phenylpropan-1-one to (S)-3-bromo-1-phenylpropan-1-ol using the Corey-Bakshi-Shibata (CBS) method.[1]

Mechanism: The (S)-Me-CBS catalyst typically directs hydride attack to the Re-face of the ketone, yielding the (R)-alcohol.[1] To obtain the required (S)-alcohol , we employ the (R)-Me-CBS catalyst .[1]

4.1. Reagents & Equipment[3][4][5][6]

• Substrate: 3-Bromo-1-phenylpropan-1-one (1.0 eq).

• Catalyst: (R)-Me-CBS (oxazaborolidine) (0.05 – 0.10 eq).[1]

• Reductant: Borane-dimethylsulfide complex (BH₃[1]·DMS) (0.6 – 1.0 eq).

• Solvent: Anhydrous THF (H₂O < 50 ppm).

• Equipment: Flame-dried glassware, inert atmosphere (N₂/Ar) manifold, syringe pump.[1]

4.2. Step-by-Step Procedure

• Catalyst Preparation:

  • Charge a flame-dried 3-neck flask with (R)-Me-CBS catalyst (10 mol%) under nitrogen.

  • Dissolve in anhydrous THF (volume to reach 0.1 M).

  • Critical Step: Dehydrate the system if necessary by azeotropic distillation with toluene, though commercial anhydrous catalysts are preferred.[1]

• Reductant Activation:

  • Cool the catalyst solution to -20°C .

  • Add the BH₃[1][7]·DMS solution (1.0 eq) slowly. Stir for 15 minutes. Explanation: Coordination of borane to the Lewis-basic nitrogen of the catalyst activates the hydride.[1][7][8]

• Substrate Addition (The Control Step):

  • Dissolve 3-bromo-1-phenylpropan-1-one in THF (1 M solution).

  • Using a syringe pump, add the ketone solution to the catalyst/borane mixture over 60 minutes while maintaining temperature between -20°C and -15°C.

  • Why? Slow addition ensures the catalytic cycle dominates over the non-catalyzed background reduction, maximizing enantiomeric excess (ee).[1]

• Quench & Workup:

  • Monitor by TLC/HPLC.[1][4] Upon completion, carefully quench with Methanol (exothermic, H₂ evolution).

  • Add 1N HCl and stir for 30 minutes to decompose boron complexes.

  • Extract with Ethyl Acetate (x3). Wash combined organics with Brine, dry over MgSO₄, and concentrate.[1]

• Purification:

  • The crude oil is typically >95% pure.[1] If necessary, purify via flash chromatography (Hexanes/EtOAc 9:1). Avoid distillation if possible to prevent thermal degradation.[1]

Expected Yield: 85-92% Expected ee: >94% (S)-enantiomer.[1]

Downstream Workflow: Mitsunobu & Amination

The (S)-alcohol is converted to the drug substance via a sequence that inverts the stereocenter.[1]

Critical Process Parameter (CPP) - Step 2: The displacement of the alkyl bromide by methylamine is slower than the displacement of the corresponding iodide but faster than the chloride.[1]

• Solvent: Use Ethanol or THF.[1]

• Temperature: 60-80°C (Sealed tube/Autoclave required due to MeNH₂ volatility).

• Side Reaction: Elimination to the styrene derivative (Ph-CH(OAr)-CH=CH₂) can occur if temperature is too high (>100°C) or excess base is used.[1]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Enantiomeric Excess (ee < 90%)	Moisture in solvent	Re-dry THF over Na/Benzophenone or molecular sieves.[1] Water hydrolyzes the CBS catalyst.[1]
Low Enantiomeric Excess (ee < 90%)	Fast addition of ketone	Reduce addition rate. Ensure temperature stays <-15°C.
Formation of Oxetane	Base contamination	Ensure glassware is acid-washed.[1] Avoid basic workup until boron complex is destroyed.[1]
Low Yield in Amination	Styrene elimination	Lower reaction temperature. Use a high concentration of Methylamine (40% aq) rather than neat amine gas if possible to buffer basicity.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[8] "Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines." Journal of the American Chemical Society, 109(18), 5551-5553.[1] Link

• Lilly, E., & Co. (1980). "3-Aryloxy-3-phenylpropylamines and related compounds." U.S. Patent 4,314,081.[9] Link

• Pfizer Inc. (2009). "Improved process for synthesizing highly pure atomoxetine."[1] WO Patent 2009141833A2. Link

• Liu, H., et al. (2021).[8] "Recent Advances in the Synthesis of Atomoxetine Hydrochloride." Current Organic Chemistry. (General review of synthetic routes).

• PubChem. (n.d.).[10][11] "3-Bromo-1-phenylpropan-1-one Compound Summary." Link

Sources

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• 2. US20110319664A1 - Method for preparing atomoxetine - Google Patents [patents.google.com]
• 3. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 4. benchchem.com [benchchem.com]
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• 7. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. m.youtube.com [m.youtube.com]
• 9. WO2006037055A1 - Synthesis of atomoxetine hydrochloride - Google Patents [patents.google.com]
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• 11. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Selective Oxidation of 3-Bromo-1-phenylpropan-1-ol

Abstract

This document provides a detailed guide for the selective oxidation of the secondary alcohol, 3-Bromo-1-phenylpropan-1-ol, to its corresponding ketone, 3-Bromo-1-phenylpropan-1-one. The synthesis of functionalized ketones is a cornerstone of modern organic chemistry, providing critical intermediates for pharmaceutical and materials science research.[1] This note presents two robust protocols utilizing Pyridinium Chlorochromate (PCC) and a Swern oxidation variant. The guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step instructions but also the underlying chemical principles, comparative analysis of methods, and mechanistic insights to empower rational experimental design.

Introduction and Strategic Considerations

The conversion of a secondary alcohol to a ketone is a fundamental transformation. In the case of 3-Bromo-1-phenylpropan-1-ol, the presence of a terminal alkyl bromide introduces a layer of complexity. The chosen oxidant must be chemoselective, acting upon the hydroxyl group without engaging in side reactions at the bromine-bearing carbon, such as elimination or substitution.

This guide focuses on two widely adopted and reliable methods:

• Pyridinium Chlorochromate (PCC) Oxidation: A well-established method using a Cr(VI) reagent that is milder than chromic acid, effectively stopping the oxidation at the ketone stage for secondary alcohols.[2][3][4] Its primary advantages are operational simplicity and predictable outcomes.

• Swern Oxidation: A chromium-free alternative that relies on the activation of dimethyl sulfoxide (DMSO) with an electrophile like oxalyl chloride.[5][6][7] It is prized for its mild conditions, high yields, and simple work-up, avoiding heavy metal waste.

The selection between these methods often depends on lab-specific factors including scale, sensitivity of other functional groups in more complex substrates, and environmental or safety considerations regarding chromium waste.

Comparative Overview of Selected Oxidation Methods

A judicious choice of oxidant is paramount for a successful and efficient synthesis. The table below summarizes the key operational parameters and characteristics of the protocols detailed in this guide.

Feature	Pyridinium Chlorochromate (PCC)	Swern Oxidation
Primary Reagents	Pyridinium Chlorochromate (PCC)	Dimethyl sulfoxide (DMSO), Oxalyl Chloride, Triethylamine (Et₃N)
Reaction Temperature	Room Temperature (0°C to 25°C)	Low Temperature (-78°C)
Key Advantages	Operationally simple, commercially available stable reagent.	High yields, chromium-free, easy removal of byproducts.[8]
Key Disadvantages	Toxic chromium byproduct, can be acidic.	Requires strictly anhydrous conditions, malodorous byproduct (DMS).[6]
Work-up Procedure	Filtration through silica/Celite to remove chromium salts.	Aqueous quench and extraction; byproducts are volatile or water-soluble.
Functional Group Tolerance	Good, but can be acidic, affecting acid-labile groups.	Excellent, very mild and neutral conditions.[8]

General Experimental Workflow

The successful synthesis and isolation of the target ketone follow a structured workflow. This process ensures not only the chemical conversion but also the purification and verification of the final product.

Caption: General laboratory workflow for the oxidation of an alcohol to a ketone.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and appropriate gloves) must be worn. Chromium (VI) compounds are toxic and must be handled with extreme care.[9]

Protocol 1: Oxidation with Pyridinium Chlorochromate (PCC)

This protocol leverages the reliability and straightforward nature of PCC for the oxidation of secondary alcohols.[3] The addition of an adsorbent like Celite or silica gel during the reaction is a field-proven technique to simplify the work-up by adsorbing the tar-like chromium byproducts, which facilitates their removal by simple filtration.[9][10]

Materials:

• 3-Bromo-1-phenylpropan-1-ol

• Pyridinium Chlorochromate (PCC)

• Celite® 545

• Anhydrous Dichloromethane (DCM)

• Diethyl ether

• Silica gel for column chromatography

• Standard glassware for anhydrous reactions

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add Pyridinium Chlorochromate (1.5 equivalents) and an equal weight of Celite®.

• Suspend the solids in anhydrous dichloromethane (DCM, approx. 0.1 M relative to the alcohol).

• In a separate flask, dissolve 3-Bromo-1-phenylpropan-1-ol (1.0 equivalent) in anhydrous DCM.

• Add the alcohol solution to the stirring PCC suspension in one portion at room temperature.

• Stir the resulting mixture vigorously for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a 4:1 Hexanes:Ethyl Acetate mixture. The disappearance of the starting alcohol spot indicates reaction completion.

• Upon completion, dilute the reaction mixture with diethyl ether (an equal volume to the DCM used).

• Stir the suspension for an additional 15 minutes.

• Filter the mixture through a short plug of silica gel, washing thoroughly with additional diethyl ether. The dark, tarry chromium salts will be retained on the silica/Celite plug.

• Concentrate the clear, colorless filtrate under reduced pressure to yield the crude product.

• If necessary, purify the crude material by flash column chromatography on silica gel to obtain the pure 3-Bromo-1-phenylpropan-1-one.

Protocol 2: Swern Oxidation

This protocol is an excellent choice for sensitive substrates and when avoiding heavy metal waste is a priority. The reaction's success hinges on maintaining a low temperature (-78°C, typically a dry ice/acetone bath) during the sequential addition of reagents to control the formation of the highly reactive electrophilic sulfur species.[6][11]

Materials:

• 3-Bromo-1-phenylpropan-1-ol

• Dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Standard glassware for anhydrous, low-temperature reactions

Procedure:

• Set up a three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and two addition funnels, under an inert atmosphere (Nitrogen or Argon).

• Add anhydrous DCM to the flask and cool the contents to -78°C using a dry ice/acetone bath.

• To the cold DCM, add oxalyl chloride (1.1 equivalents) via a syringe or addition funnel.

• Slowly add a solution of anhydrous DMSO (2.2 equivalents) in DCM dropwise via an addition funnel, ensuring the internal temperature does not rise above -65°C. Stir for 15 minutes.[12]

• Add a solution of 3-Bromo-1-phenylpropan-1-ol (1.0 equivalent) in DCM dropwise, again maintaining the temperature below -65°C. Stir the mixture for 45-60 minutes.

• Slowly add triethylamine (Et₃N, 5.0 equivalents) to the reaction. The mixture may become thick.[12]

• After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature, stirring for an additional 1 hour.

• Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude product.

• Purify via flash column chromatography as needed.

Mechanistic Insight: The PCC Oxidation Pathway

Understanding the reaction mechanism is key to troubleshooting and adapting protocols. The oxidation with PCC proceeds via a two-stage process: formation of a chromate ester followed by an E2-like elimination.[3][13]

Caption: Simplified mechanism of PCC oxidation of a secondary alcohol.

The alcohol's oxygen atom attacks the electrophilic chromium center, and after proton transfers, a chromate ester intermediate is formed.[3] A base (such as pyridine or the chloride ion) then abstracts the proton from the alcohol carbon, leading to the collapse of the intermediate via an E2-like elimination pathway to form the carbon-oxygen double bond of the ketone and a reduced Cr(IV) species.[3][13]

Product Characterization

The successful synthesis of 3-Bromo-1-phenylpropan-1-one (C₉H₉BrO, M.W. 213.07 g/mol ) is confirmed through standard analytical techniques.[14]

• ¹H NMR: Expect the disappearance of the alcohol proton (OH) and the methine proton (CH-OH) signal from the starting material. New signals corresponding to the methylene protons adjacent to the ketone (a triplet around 3.3-3.6 ppm) and the bromine (a triplet around 3.7-4.0 ppm) will appear. Aromatic protons will remain in the 7.4-8.0 ppm region.

• ¹³C NMR: The carbon of the C-OH group (around 70-75 ppm) will shift downfield to the characteristic ketone carbonyl region (around 195-200 ppm).

• IR Spectroscopy: The most telling change is the disappearance of the broad O-H stretch (around 3200-3600 cm⁻¹) from the starting alcohol and the appearance of a strong, sharp C=O stretch (around 1685 cm⁻¹) in the product.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the mass of the product (m/z = 212/214) with the characteristic isotopic pattern for a single bromine atom.

References

• Benchchem (2025). Oxidation of 3-bromo-1-propanol to 3-Bromopropanal: Application Notes and Protocols.
• Chemistry Hall (2021). The Swern Oxidation: Mechanism and Features.

• Wikipedia (2023). Dess–Martin oxidation. Available at: [Link]

• Wikipedia (2023). Dess–Martin periodinane. Available at: [Link]

• Chemistry LibreTexts (2023). 17.7 Oxidation of Alcohols. Available at: [Link]

• Chemistry LibreTexts (2024). 17.7: Oxidation of Alcohols. Available at: [Link]

• Organic Chemistry Portal. Synthesis of ketones by oxidation of alcohols. Available at: [Link]

• Chemistry Steps. PCC Oxidation Mechanism. Available at: [Link]

• Master Organic Chemistry (2011). Reagent Friday: PCC (Pyridinium Chlorochromate). Available at: [Link]

• Organic Chemistry Portal. Pyridinium Chlorochromate (PCC) Corey-Suggs Reagent. Available at: [Link]

• PubChem. 3-Bromo-1-phenylpropan-1-one. Available at: [Link]

• Chemistry LibreTexts (2023). Oxidation by PCC (pyridinium chlorochromate). Available at: [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. Available at: [Link]

• PrepChem.com. Synthesis of STEP B: 3-Bromo-1-phenylpropane-1,2-dione. Available at: [Link]

• Chemistry Steps. Swern Oxidation Mechanism. Available at: [Link]

• Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. Available at: [Link]

• Master Organic Chemistry (2015). Demystifying The Mechanisms of Alcohol Oxidations. Available at: [Link]

• Organic Chemistry Portal. Swern Oxidation. Available at: [Link]

• Wikipedia. Pyridinium chlorochromate. Available at: [Link]

• Google Patents. CZ280614B6 - Process for preparing 1-bromo-3-chloropropane and apparatus for making the same.

• Chemistry LibreTexts (2024). 17.7: Oxidation of Alcohols. Available at: [Link]

• Chemguide. oxidation of alcohols. Available at: [Link]

• YouTube (2019). 07.12 Swern Oxidation. Available at: [Link]

• Organic Spectroscopy International (2015). 1-Bromo-3-phenylpropane. Available at: [Link]

• Organic Synthesis. Alcohol to Aldehyde/Ketone using PCC (Pyridinium Chlorochromate). Available at: [Link]

• Sciencemadness.org (2005). Oxidation of Alcohols with Halides?. Available at: [Link]

• ResearchGate. Figure S2. 1 H NMR spectra of 3-bromo-propan-1-ol (black) and.... Available at: [Link]

• NROChemistry. Swern Oxidation: Reaction Mechanism. Available at: [Link]

• ResearchGate (2025). Selective Oxidation of Secondary Alcohols. Available at: [Link]

• YouTube (2017). CHEM 222: Dess-Martin Periodinane Oxidation of Alcohols. Available at: [Link]

• Filo (2021). 2-Bromo-1-phenylpropane can be synthesised by. Available at: [Link]

• Brainly (2023). [FREE] I need help with an experimental procedure to obtain 1-bromo-3-phenylpropane from 3-phenyl-1-propanol using. Available at: [Link]

• SpringerLink. 1-Aryl-3-nitro- and 3-Bromo-3-nitroprop-2-en-1-ones: Synthesis and Structural Features. Available at: [Link]

• Google Patents. CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

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Application Notes &amp; Protocols: A Comprehensive Guide to the Large-Scale Synthesis of 3-Bromo-1-phenylpropan-1-ol

Abstract: This document provides a detailed technical guide for the large-scale synthesis of 3-Bromo-1-phenylpropan-1-ol, a valuable bifunctional intermediate in pharmaceutical and fine chemical synthesis. Moving beyond a simple recitation of steps, this guide elucidates the strategic decisions, mechanistic principles, and safety imperatives that underpin a robust and scalable manufacturing process. The protocols are designed to be self-validating, incorporating in-process controls and rigorous analytical characterization to ensure batch-to-batch consistency and high purity of the final product.

Strategic Synthesis Design & Rationale

The successful large-scale synthesis of a target molecule is not merely about selecting a reaction with a high yield; it requires a holistic evaluation of factors including cost of goods, operational safety, process robustness, and waste stream management. For 3-Bromo-1-phenylpropan-1-ol, two primary retrosynthetic pathways present themselves.

Pathway 1: Halohydrin Formation from an Alkene Precursor This approach involves the anti-Markovnikov hydrobromination of an allylic alcohol like 1-phenylprop-2-en-1-ol. While feasible at a lab scale, this route presents significant challenges for large-scale production. The reaction often requires radical initiators, which can be difficult to control, and regioselectivity can be a major issue, leading to a mixture of isomers and subsequent purification difficulties.[1][2][3]

Pathway 2: Selective Reduction of a Ketone Precursor This strategy employs a two-step sequence:

• Synthesis of the precursor, 3-Bromo-1-phenylpropan-1-one (also known as 3-bromopropiophenone).

• Selective reduction of the carbonyl group to a hydroxyl group.

This pathway is unequivocally superior for large-scale applications. The synthesis of the ketone precursor via Friedel-Crafts acylation is a well-established, high-yielding industrial process. The subsequent reduction of the ketone can be achieved with high selectivity using mild and cost-effective reducing agents like sodium borohydride (NaBH₄), which will not affect the alkyl bromide moiety. This strategic choice ensures high conversion, minimal byproduct formation, and a more straightforward purification process, aligning with the core principles of green and efficient industrial chemistry.

Process Chemistry & Mechanistic Insights

A deep understanding of the underlying reaction mechanisms is critical for troubleshooting, optimization, and ensuring process safety during scale-up.

Synthesis of 3-Bromo-1-phenylpropan-1-one via Friedel-Crafts Acylation

This reaction proceeds by reacting benzene with 3-bromopropionyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Mechanism:

• Formation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates to the chlorine atom of the acid chloride, creating a highly electrophilic acylium ion intermediate.

• Electrophilic Aromatic Substitution: The π-electron system of the benzene ring acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation known as a sigma complex or arenium ion.

• Rearomatization: The [AlCl₄]⁻ complex abstracts a proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring and regenerating the AlCl₃ catalyst.

This process is highly efficient but requires strict moisture control, as water will react with and deactivate the AlCl₃ catalyst.

Selective Ketone Reduction with Sodium Borohydride

The conversion of 3-Bromo-1-phenylpropan-1-one to the target alcohol is a nucleophilic addition of a hydride ion to the carbonyl carbon.

Mechanism:

• Hydride Attack: The borohydride ion (BH₄⁻) delivers a hydride (H⁻) to the electrophilic carbonyl carbon. This is the rate-determining step. The π-bond of the carbonyl breaks, and the electrons move to the oxygen atom, forming a tetracoordinate alkoxide intermediate.

• Protonation: A protic solvent (typically methanol or ethanol) then protonates the newly formed alkoxide to yield the final alcohol product, 3-Bromo-1-phenylpropan-1-ol.

Sodium borohydride is the reagent of choice for this transformation on a large scale because it is selective for aldehydes and ketones and will not reduce less reactive functional groups like alkyl halides or esters under these conditions. Its handling and safety profile are also significantly more favorable than more powerful reducing agents like lithium aluminum hydride (LiAlH₄).

Detailed Experimental Protocols & Workflow

The following protocols are optimized for a multi-kilogram scale. All operations should be conducted in a well-ventilated chemical fume hood or an appropriate process reactor with personal protective equipment (PPE).[4]

Workflow Overview

Caption: Overall workflow for the two-stage synthesis of the target compound.

Protocol A: Large-Scale Synthesis of 3-Bromo-1-phenylpropan-1-one

Reagent	MW ( g/mol )	Density (g/mL)	Moles (mol)	Mass (kg)	Volume (L)	Equiv.
Benzene	78.11	0.877	128.0	10.0	11.4	5.0
Aluminum Chloride (AlCl₃)	133.34	-	28.1	3.75	-	1.1
3-Bromopropionyl Chloride	170.4	1.63	25.6	4.36	2.68	1.0

Procedure:

• Reactor Setup: Charge a clean, dry, glass-lined reactor equipped with an overhead stirrer, thermocouple, nitrogen inlet, and a pressure-equalizing dropping funnel under a nitrogen atmosphere.

• Catalyst Slurry: Charge benzene (11.4 L) to the reactor and cool to 0-5°C. Cautiously add aluminum chloride (3.75 kg) portion-wise while maintaining the internal temperature below 15°C. Stir the resulting slurry for 30 minutes.

• Acylation: Add 3-bromopropionyl chloride (2.68 L) dropwise to the slurry over 2-3 hours, ensuring the internal temperature does not exceed 10°C. A significant off-gassing of HCl will occur; ensure the reactor is vented to a caustic scrubber.

• Reaction Monitoring: After the addition is complete, allow the mixture to slowly warm to room temperature (20-25°C) and stir for an additional 4-6 hours. Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to 0°C. Prepare a separate vessel with crushed ice (20 kg) and concentrated HCl (2 L). Very slowly and carefully, transfer the reaction mixture onto the ice/HCl slurry with vigorous stirring to quench the reaction.

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 2 M HCl (2 x 5 L), water (2 x 5 L), saturated sodium bicarbonate solution (2 x 5 L), and finally with brine (1 x 5 L).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3-Bromo-1-phenylpropan-1-one as an oil, which can be used directly in the next step.

Protocol B: Large-Scale Synthesis of 3-Bromo-1-phenylpropan-1-ol

Reagent	MW ( g/mol )	Density (g/mL)	Moles (mol)	Mass (kg)	Volume (L)	Equiv.
3-Bromo-1-phenylpropan-1-one	213.07	~1.4	23.5	5.0	~3.57	1.0
Methanol	32.04	0.792	-	-	25.0	-
Sodium Borohydride (NaBH₄)	37.83	-	8.8	0.334	-	0.375

Procedure:

• Reactor Setup: Charge the crude 3-Bromo-1-phenylpropan-1-one (5.0 kg) and methanol (25.0 L) into a suitable reactor equipped with mechanical stirring and a thermocouple.

• Reduction: Cool the solution to 0-5°C using an ice/brine bath. Add sodium borohydride (0.334 kg) in small portions over 1-2 hours, carefully monitoring the internal temperature to keep it below 10°C. Hydrogen gas will evolve; ensure adequate ventilation.

• Reaction Monitoring: Stir the reaction at 0-5°C for an additional 2-3 hours after the final addition. Monitor for the disappearance of the starting ketone by TLC or GC.

• Quenching: Once the reaction is complete, slowly add acetone (1 L) to quench any excess NaBH₄. After gas evolution ceases, slowly add 2 M HCl to adjust the pH to ~2-3.

• Work-up: Concentrate the mixture under reduced pressure to remove most of the methanol. Add water (15 L) and extract the product with ethyl acetate or dichloromethane (3 x 10 L).

• Purification: Combine the organic layers and wash with water (2 x 10 L) and brine (1 x 10 L). Dry over anhydrous sodium sulfate, filter, and concentrate under vacuum to yield the crude product.

• Final Purification: Purify the crude oil by vacuum distillation to obtain 3-Bromo-1-phenylpropan-1-ol as a clear, colorless to pale yellow oil.

Scale-Up & Safety Imperatives

Transitioning from the laboratory to production scale introduces significant safety and engineering challenges.

• Thermal Management: Both the Friedel-Crafts acylation and the borohydride reduction are exothermic. The use of jacketed reactors with precise temperature control is mandatory. The rate of reagent addition must be carefully controlled to manage the heat output and prevent thermal runaways.[5]

• Off-Gas Handling: The acylation step generates large volumes of corrosive HCl gas, which must be directed to a caustic scrubber. The reduction step generates flammable hydrogen gas, requiring an inert atmosphere (nitrogen) and proper ventilation to stay below the lower explosive limit.

• Reagent Handling:

  • Aluminum Chloride: Highly corrosive and reacts violently with water. Must be handled in a dry environment.[6]

  • 3-Bromopropionyl Chloride: Corrosive and a lachrymator. Handle with appropriate PPE, including gloves, goggles, and a face shield.[6]

  • Sodium Borohydride: Flammable solid that reacts with acid to produce hydrogen. Store away from acids and moisture.

• Quenching Operations: Both quenching steps are highly energetic. The addition of the reaction mass to water (for acylation) and the addition of acid (for reduction) must be done slowly and with efficient cooling and stirring to control the exotherm.

Analytical Characterization & Data

Rigorous analytical testing validates the identity and purity of the final product. This is a cornerstone of a trustworthy and reproducible process.

Analysis Technique	Expected Result for 3-Bromo-1-phenylpropan-1-ol
¹H NMR (CDCl₃, 400 MHz)	δ 7.25-7.40 (m, 5H, Ar-H), 4.95 (dd, 1H, CH-OH), 3.45-3.60 (m, 2H, CH₂-Br), 2.10-2.30 (m, 2H, CH₂), ~2.0 (br s, 1H, OH).
¹³C NMR (CDCl₃, 100 MHz)	δ 142.5 (Ar-C), 128.6 (Ar-CH), 127.8 (Ar-CH), 125.9 (Ar-CH), 72.5 (CH-OH), 38.5 (CH₂), 32.0 (CH₂-Br).
FT-IR (neat, cm⁻¹)	3350 (br, O-H stretch), 3030 (sp² C-H stretch), 2940 (sp³ C-H stretch), 1450, 1495 (C=C stretch), 1050 (C-O stretch), 695, 750 (Ar C-H bend), 560 (C-Br stretch).
GC-MS (EI)	Purity >98% by area. Molecular Ion (M⁺) may be weak. Key fragments at m/z corresponding to [M-Br]⁺ and [M-H₂O]⁺.

Mechanism Visualization

Caption: Mechanism of selective ketone reduction by sodium borohydride.

References

• Le, C., & Beeler, A. B. (2014). A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. The Journal of Organic Chemistry, 79(1), 379-385. Retrieved from [Link]

• Wang, Y., et al. (2019). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 24(18), 3364. Retrieved from [Link]

• Bartleby. (n.d.). 1-Bromo-3-Phenylpropane Reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

• Li, Y., et al. (2022). HBr–H2O2–Promoted Achmatowicz Rearrangement. The Journal of Organic Chemistry, 87(10), 6884-6892. Retrieved from [Link]

• Ashenhurst, J. (2023). Bromination of Alkenes - The Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Catalytic enantioselective addition of dialkylzincs to aldehydes. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-1-phenylpropan-1-one. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 9.10: Formation of Halohydrins. Retrieved from [Link]

• Becker, R., et al. (2013). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Periodica Polytechnica Chemical Engineering, 57(1-2), 17-22. Retrieved from [Link]

• Ashenhurst, J. (2023). Hydroboration Oxidation of Alkenes. Master Organic Chemistry. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023). Allylic Bromination and Radical Hydrobromination. YouTube. Retrieved from [Link]

• CPAChem. (2020). Safety data sheet: 3-Bromo-1-propanol. Retrieved from [Link]

• ResearchGate. (2013). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Retrieved from [Link]

• Chemistry Steps. (n.d.). Halohydrins from Alkenes. Retrieved from [Link]

• Chemistry university. (2021). Synthesis of Halohydrins. YouTube. Retrieved from [Link]

• Wikipedia. (n.d.). Halohydrin. Retrieved from [Link]

• Ashenhurst, J. (2023). Radical Addition Of HBr To Alkenes w/ ROOR (Peroxides). Master Organic Chemistry. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021). Alcohol Reactions - HBr, PBr3, SOCl2. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Free-Radical Addition of HBr: Anti-Markovnikov Addition. Retrieved from [Link]

• Bartleby. (2020). Solved: Br OH H20 1-bromo-1-phenylpropane 1-phenylpropan-1-ol. Retrieved from [Link]

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Application Notes &amp; Protocols: High-Purity Isolation of 3-Bromo-1-phenylpropan-1-ol

Introduction: The Imperative for Purity

3-Bromo-1-phenylpropan-1-ol is a key synthetic intermediate in the development of various pharmaceutical compounds and fine chemicals. Its bifunctional nature, possessing both a reactive bromine atom and a secondary benzylic alcohol, makes it a versatile building block. However, the synthetic routes to this compound often yield a crude product contaminated with starting materials, byproducts, and reagents. For its effective use in subsequent, often sensitive, synthetic steps—particularly in drug development where impurity profiles are strictly regulated—achieving high purity is not merely beneficial, but essential.

This guide provides a comprehensive overview of robust, field-proven techniques for the purification of 3-Bromo-1-phenylpropan-1-ol. We will delve into the rationale behind method selection, present detailed step-by-step protocols, and outline the analytical methods required to validate purity. This document is intended for researchers, chemists, and process development professionals who require a reliable and pure supply of this critical intermediate.

Foundational Knowledge: Physicochemical Properties and Impurity Profile

An effective purification strategy is built upon a solid understanding of the target molecule's properties and the likely impurities.

Physicochemical Characteristics

While specific experimental data for 3-Bromo-1-phenylpropan-1-ol is not extensively published, we can infer its properties from its structure and data from closely related analogues. These properties are crucial for selecting appropriate solvents and purification conditions.

Property	Value (Estimated/Inferred)	Rationale & Comparison
Molecular Formula	C₉H₁₁BrO	-
Molecular Weight	215.09 g/mol	[1]
Physical State	Likely a viscous oil or low-melting solid at RT.	The presence of the hydroxyl group may lead to a higher melting point than non-hydroxylated analogues like 1-bromo-3-phenylpropane (m.p. ~ -10 °C)[2][3]. The precursor ketone, 3-bromo-1-phenylpropan-1-one, is a solid with a melting point of 57 °C[4].
Boiling Point	> 240 °C at atm. pressure; requires vacuum distillation.	Significantly higher than analogues lacking the phenyl or hydroxyl group (e.g., 3-Bromo-1-propanol, b.p. 175 °C)[5]. High boiling point necessitates purification by reduced pressure distillation to prevent thermal decomposition.
Solubility	Soluble in polar organic solvents (DCM, EtOAc, Acetone, Alcohols). Limited solubility in nonpolar solvents (Hexane). Insoluble in water.	The phenyl group provides lipophilicity, while the hydroxyl group imparts polarity and hydrogen bonding capability. This dual nature dictates solubility behavior, making it soluble in a range of common organic solvents[2][3].

Common Impurity Profile

The most common synthesis of 3-Bromo-1-phenylpropan-1-ol involves the reduction of 3-bromo-1-phenylpropan-1-one (β-bromopropiophenone). Understanding this pathway allows us to anticipate the key impurities.

• Unreacted Starting Material: 3-bromo-1-phenylpropan-1-one is a primary impurity. Its carbonyl group makes it more polar than the desired alcohol on silica gel.

• Over-reduction Products: Vigorous reduction conditions can lead to hydrodebromination, yielding 1-phenylpropan-1-ol.

• Elimination Byproducts: The presence of base or heat can promote the elimination of HBr to form phenyl vinyl ketone or related unsaturated species.

• Reagent Residues: Residual reducing agents (e.g., borohydride salts) and quenching acids must be removed during aqueous workup.

Purification Workflow: From Crude Oil to Pure Compound

The purification strategy typically involves a preliminary extractive workup followed by a high-resolution technique like column chromatography or vacuum distillation. The choice depends on the scale of the reaction and the nature of the impurities.

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Technical Notes & Optimization

improving yield in the synthesis of 3-Bromo-1-phenylpropan-1-ol

Technical Support Center: High-Efficiency Synthesis of 3-Bromo-1-phenylpropan-1-ol

Current Status: Operational Subject: Yield Optimization & Troubleshooting Guide Ticket ID: CHEM-SUP-3BPP-001

Executive Summary

3-Bromo-1-phenylpropan-1-ol is a critical intermediate in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) like Fluoxetine and Atomoxetine derivatives. While the reduction of 3-bromopropiophenone appears straightforward, yield attrition is common due to two competing pathways: intramolecular cyclization (oxetane formation) and elimination (styrene formation) .

This guide provides protocol diagnostics for both racemic (NaBH₄) and enantioselective (CBS) routes, focusing on the kinetic control required to suppress these side reactions.

Module 1: The Standard Reduction (Racemic)

Protocol: Sodium Borohydride (NaBH₄) Reduction Target Audience: Process Chemists, General Synthesis

The Core Problem: The "Basic" Trap

The most common cause of low yield (<60%) in this reaction is not incomplete conversion, but product loss during workup. The alkoxide intermediate formed after hydride attack is a nucleophile. If the reaction mixture remains basic (pH > 9) during quenching or extraction, the alkoxide attacks the C3-bromine, displacing it to form 2-phenyl-oxetane .

Troubleshooting Q&A

Q: My TLC shows full conversion, but the isolated yield is poor. The NMR shows a mixture of products. A: You likely formed the oxetane.

• Diagnosis: Look for new signals in the 4.5–5.0 ppm region (oxetane ring protons) in

  H NMR.

• Fix: The quench must be acidic. Do not quench with water alone (which generates NaOH from excess NaBH₄).

• Protocol Adjustment: Quench with saturated NH₄Cl or 1M HCl at 0°C until pH is neutral/slightly acidic (pH 5-6). Keep the temperature below 5°C during the quench to kinetically inhibit cyclization.

Q: I see styrene impurities (cinnamyl derivatives). A: This indicates elimination, usually caused by heating the reaction mixture or using a solvent that promotes E2 elimination.

• Fix: Switch solvent from Ethanol to Methanol . Methanol is more polar and facilitates the specific solvation of the borohydride, speeding up reduction over elimination. Ensure the reaction temperature does not exceed 0°C–5°C.

Q: Can I use Luche conditions (CeCl₃)? A: Yes, and it is recommended for high-purity requirements.

• Mechanism: Cerium(III) chloride coordinates to the carbonyl oxygen, increasing its electrophilicity. This accelerates 1,2-reduction relative to side reactions.

• Benefit: It allows the reaction to proceed at -78°C or 0°C much faster, minimizing the window for thermal degradation.

Module 2: Enantioselective Synthesis (CBS Reduction)

Protocol: Corey-Bakshi-Shibata (CBS) Reduction Target Audience: Medicinal Chemists, Chiral Synthesis

The Core Problem: Moisture & Catalyst Poisoning

The active catalyst species is a protonated oxazaborolidine-borane complex. Water coordinates to the boron, deactivating the catalyst and allowing non-catalyzed (racemic) background reduction by free borane.

Troubleshooting Q&A

Q: My enantiomeric excess (ee) is inconsistent (ranging from 60% to 90%). A: This is a "Background Reduction" issue. Uncatalyzed borane reduces the ketone racically faster than the deactivated wet catalyst.

• Fix 1 (Drying): The ketone (3-bromopropiophenone) must be azeotropically dried with toluene before use.

• Fix 2 (Addition Mode): Do not add the catalyst to the ketone. Slowly add the ketone to the catalyst/borane mixture. This ensures the ketone always encounters an excess of the chiral complex, favoring the enantioselective pathway.

Q: The reaction stalls after 50% conversion. A: Borane decomposition or complexation.

• Fix: Use BH₃·DMS (Dimethyl sulfide complex) instead of BH₃·THF. The sulfide complex is more stable and provides a more controlled release of borane. Ensure the reaction is under positive nitrogen pressure.

Module 3: Reaction Logic & Visualization

The following diagram illustrates the critical decision points where yield is lost.

Caption: Figure 1. Divergent reaction pathways. The fate of the alkoxide intermediate is determined strictly by pH and temperature during workup.

Module 4: Comparative Data & Solvents

Select the solvent system based on your priority (Speed vs. Selectivity).

Solvent System	Reagent	Temp	Yield Potential	Risk Factor
Methanol	NaBH₄	0°C	High (85-95%)	Fast reaction; requires careful acidic quench to prevent methanolysis of bromide.
Ethanol	NaBH₄	RT	Med (70-80%)	Slower; higher risk of elimination side products.
THF (Anhydrous)	CBS/BH₃	-20°C	High (90%+)	High ee% (>95%) ; extremely sensitive to moisture.
MeOH + CeCl₃	NaBH₄	-78°C	High (90%+)	"Luche" conditions; best chemoselectivity, prevents over-reduction.

References

• Reduction of Beta-Halo Ketones: Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• Oxetane Formation Mechanism: Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews (ACS). Available at: [Link][1]

• Compound Data: 3-Bromo-1-phenylpropan-1-one (Starting Material Properties).[2] PubChem.[3] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. biosynce.com [biosynce.com]
• 3. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]

purification challenges of 3-Bromo-1-phenylpropan-1-ol

Topic: Purification, Stability, and Troubleshooting Guide

Executive Summary & Chemical Identity

Target Molecule: 3-Bromo-1-phenylpropan-1-ol Structure:

CAS: 143583-75-5 (Racemic) / Specific enantiomer CAS varies.[1][2][3][4][5] Key Application: Intermediate for selective serotonin reuptake inhibitors (SSRIs), specifically Fluoxetine (Prozac) and Tomoxetine derivatives.[1][5]

Critical Warning: Users frequently confuse this compound with p-bromophenyl isomers (where Br is on the aromatic ring).[1][2][5] Ensure your target has the bromine on the propyl chain (C3) .[1][5]

Stability & Degradation Pathways

Before attempting purification, you must understand why this molecule degrades.[5] The proximity of the hydroxyl group (C1) and the bromine leaving group (C3) creates a "perfect storm" for intramolecular reactions.[1][5]

Diagram 1: Degradation Mechanisms

Figure 1: The primary degradation pathways.[1] Note that basic conditions trigger rapid cyclization to the oxetane.[1]

Troubleshooting Guide (FAQ Format)

Issue 1: "I see a new spot on TLC that is less polar than my alcohol after workup."

Diagnosis: Cyclization to 2-phenyl-oxetane. Cause: You likely used a strong base (NaOH, KOH, or even saturated Na₂CO₃) during the quench or wash steps.[1][5] The alkoxide intermediate attacks the C3-Bromine, closing the ring.[1][5] Solution:

• Protocol Adjustment: Quench reactions with Saturated NH₄Cl (mildly acidic) or dilute HCl. Keep the aqueous phase pH between 4 and 6.[1][2][5]

• Rescue: Oxetanes are stable in base but ring-open in acid.[2][5] However, reverting the oxetane back to the linear bromo-alcohol is difficult without hydrolyzing the bromine.[1][5] Prevention is the only cure.[1][2][5]

Issue 2: "My product turns yellow/brown during vacuum distillation."

Diagnosis: Thermal Elimination (HBr loss). Cause: 3-Bromo-1-phenylpropan-1-ol is thermally labile.[1][2][5] Prolonged heating above 100°C causes dehydration to cinnamyl derivatives or loss of HBr.[2][5] Solution:

• Avoid Distillation: Column chromatography is the preferred purification method.[2][5]

• If Distillation is Mandatory: Use a Kugelrohr apparatus or Wiped Film Evaporator.[2][5]

  • Vacuum: Must be

    .[1][2][5]

  • Bath Temp: Do not exceed 80°C.

  • Stabilizer: Add trace amounts of solid NaHCO₃ to the pot to scavenge any HBr formed (autocatalytic suppression).[1][5]

Issue 3: "I cannot separate the alcohol from the ketone precursor (3-bromopropiophenone)."

Diagnosis: Incomplete Reduction. Cause: The Rf values of the ketone and alcohol are similar in non-polar solvents (e.g., Hexane/EtOAc 9:1), making separation difficult.[1][5] Solution:

• Chemical Removal: Treat the crude mixture with NaHSO₃ (Sodium Bisulfite) solution.[1][2][5] This forms a water-soluble adduct with the unreacted ketone, allowing you to wash it away into the aqueous layer.[1][5]

• Chromatography Optimization:

  • Stationary Phase: Silica Gel (230-400 mesh).[1][2][5]

  • Eluent: Gradient elution starting at 100% Hexane

    10% EtOAc/Hexane.[2][5] The ketone usually elutes first.[1][2][5]

Purification Protocols

Protocol A: Standard Chromatographic Purification

Best for: Removing unreacted ketone and non-polar impurities.[1]

Parameter	Specification	Notes
Stationary Phase	Silica Gel 60	Acid-washed silica is preferred to prevent elimination.[1][2][5]
Loading	1:50 (Sample:Silica)	High loading required due to close Rf values.
Solvent A	Hexanes (or Petroleum Ether)	-
Solvent B	Ethyl Acetate (EtOAc)	-
Gradient	0% 15% B	Alcohol typically elutes at ~12-15% B.
TLC Visualization	UV (254 nm) & p-Anisaldehyde	Alcohol stains blue/violet with p-Anisaldehyde; Ketone is UV active but stains poorly.[1][2][5]

Protocol B: Enzymatic Chiral Resolution (Enantiomer Separation)

Best for: Isolating (R)- or (S)-3-Bromo-1-phenylpropan-1-ol. Context:[1][2][3][5] Chemical synthesis (NaBH4 reduction) yields a racemic mixture (50:50).[1][2][5] Separating these requires kinetic resolution.[2][5]

Mechanism: Lipases preferentially acylate one enantiomer (usually the R-isomer) leaving the S-alcohol free.[1][2][5]

Step-by-Step:

• Solvent: Dissolve racemic alcohol in Diisopropyl ether or Toluene (anhydrous).[2][5]

• Acyl Donor: Add Vinyl Acetate (3 equivalents).[1][2][5]

• Catalyst: Add Novozym 435 (immobilized Candida antarctica Lipase B) or Pseudomonas fluorescens lipase.[1][2][5]

• Condition: Stir at 30°C for 24-48 hours. Monitor by Chiral HPLC.[2][5]

• Workup: Filter off the enzyme (reusable). Evaporate solvent.[2][3][5][6][7]

• Separation: You now have a mixture of (S)-Alcohol (unreacted) and (R)-Acetate (reacted).[1][2][5][8] These have vastly different polarities and can be easily separated by Protocol A (Column Chromatography).[1][2][5]

  • Note: The Acetate moves much faster (higher Rf) than the Alcohol.[1][5]

Diagram 2: Purification Decision Tree

Figure 2: Logical flow for selecting the correct purification method based on impurity profile and chirality requirements.[1][2]

References

• Synthesis & Properties: PubChem. 3-Bromo-1-phenylpropan-1-one (Precursor Data). National Library of Medicine.[2][5] Link

• Enzymatic Resolution: Karadeniz, F., et al. (2010).[1][4][5] "Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction." Artificial Cells, Blood Substitutes, and Biotechnology.[1][4][5] Link

• Lipase Specificity: Goswami, A., et al. (2005).[1][5] "Lipase-catalyzed kinetic resolution of 3-chloro-1-phenylpropan-1-ol." Tetrahedron: Asymmetry. (Analogous chemistry for halo-alcohols).

• Reduction Methodology: Brown, H.C., et al. "Chiral Synthesis via Boranes."[5] Journal of Organic Chemistry. (General reference for borane/CBS reduction of phenyl ketones).

• Safety Data: CAMEO Chemicals. 3-Bromo-1-propanol Reactivity Profile (General class reactivity). Link[1]

Sources

• 1. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]
• 2. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cetjournal.it [cetjournal.it]
• 6. echemi.com [echemi.com]
• 7. Page loading... [wap.guidechem.com]
• 8. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 3-Bromo-1-phenylpropan-1-ol

Current Status: Operational Ticket ID: CHEM-SUP-3BPP-001 Subject: Synthesis Optimization, Troubleshooting, and Stability Protocols Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Application Context

3-Bromo-1-phenylpropan-1-ol is a high-value chiral building block, most notably serving as the direct precursor to the blockbuster ADHD medication Atomoxetine (Strattera) and structurally related SSRIs like Fluoxetine (Prozac) .[1]

The critical challenge in synthesizing this molecule lies in its bifunctional nature: it is a

-halohydrin .[1] Under basic or even neutral conditions, the alkoxide intermediate generated during reduction acts as an internal nucleophile, displacing the bromide to form 3-phenyloxetane (intramolecular Williamson etherification) or undergoing Grob-type fragmentation/elimination to form styrene derivatives.

This guide provides optimized protocols for both racemic and enantioselective synthesis, with a heavy emphasis on suppressing cyclization side-reactions.[1]

Reaction Pathway & Critical Failure Points

Before beginning experimental work, review the reaction landscape. The competition between the desired reduction and the undesired cyclization is governed by pH and temperature.

Figure 1: Reaction landscape showing the kinetic competition between the stable alcohol and the thermodynamic oxetane trap.

Standard Operating Procedures (SOPs)

Protocol A: Racemic Reduction (Cost-Effective)

Best for: Initial screening, non-clinical standards, or when chiral resolution is performed downstream.

Parameter	Optimized Condition	Technical Rationale
Reagent	Sodium Borohydride ( )	Milder than , which risks debromination or over-reduction.[1]
Solvent	Methanol (anhydrous)	Protophilic solvent accelerates kinetics; must be dry to prevent borate hydrolysis issues.[1]
Temperature	to	CRITICAL: Higher temperatures promote immediate cyclization of the alkoxide intermediate to oxetane.
Quench	Acetone 1M HCl	Acetone destroys excess hydride.[1] Acid neutralizes the alkoxide before it can attack the bromide.

Step-by-Step Workflow:

• Dissolve 3-bromopropiophenone (1.0 eq) in Methanol (10 V). Cool to

  .

• Add

  (0.5–0.6 eq) portion-wise over 30 minutes. Do not let internal temp rise above .

• Monitor by TLC/HPLC.[1] Reaction is usually complete in <2 hours.[1]

• The Critical Step: Quench by adding acetone (2 eq) at

  . Stir 10 mins.

• Pour mixture into cold 1M HCl. Ensure final pH is 4–6.

• Extract with DCM.[1] Wash with brine.[1] Dry over

  .[1][2]

• Concentrate at

  . Heat promotes oxetane formation.[1]

Protocol B: Asymmetric Synthesis (High Value)

Best for: Drug development (Atomoxetine precursors).

Method: Corey-Bakshi-Shibata (CBS) Reduction.[1][3] Catalyst: (S)-Me-CBS-oxazaborolidine (for R-alcohol) or (R)-Me-CBS (for S-alcohol).[1]

Parameter	Optimized Condition	Technical Rationale
Hydride Source	or Catecholborane	Borane coordinates with the CBS catalyst to activate the ketone.[1]
Solvent	THF or 2-MeTHF	2-MeTHF is a greener alternative with higher boiling point and better phase separation.[1]
Moisture	Strictly Anhydrous	Water hydrolyzes the oxazaborolidine catalyst, killing enantioselectivity ( ).
Addition Mode	Slow addition of Ketone to Catalyst/Borane	Maintains a low concentration of unreacted ketone, maximizing catalyst turnover and .

Step-by-Step Workflow:

• Flame-dry glassware under

  .

• Charge (S)-Me-CBS catalyst (0.1 eq) and

  (0.6–1.0 eq) into the reactor.[1] Cool to .

• Dissolve 3-bromopropiophenone in THF. Add dropwise to the catalyst mixture over 1–2 hours.

• Why dropwise? Fast addition overwhelms the catalyst, leading to non-catalyzed (racemic) background reduction by free borane.[1]

• Quench carefully with MeOH (gas evolution!).[1]

• Note: Enantiomeric excess (

  ) typically exceeds 90–95% with this protocol.[1]

Troubleshooting Guide (FAQ)

Issue 1: "I see a new spot on TLC that is less polar than my product."

Diagnosis: Oxetane Formation (3-Phenyloxetane). [1]

• Cause: The reaction mixture became basic (pH > 8) or was heated during workup. The alkoxide intermediate displaced the bromide.

• Solution:

  • Ensure the quench uses acid (HCl or

    ) to protonate the alcohol immediately.

  • Do not use strong bases (NaOH/KOH) during extraction.[1] Use saturated

    only if necessary and keep contact time short.

  • Keep rotary evaporator bath

    .

Issue 2: "My yield is low, and I smell styrene."

Diagnosis: Elimination Reaction. [1]

• Cause: E1/E2 elimination occurring due to heat or strong acid/base exposure.[1]

• Solution: Avoid reflux conditions. If using silica gel chromatography, use neutralized silica (pre-treated with 1%

  ) as the acidic surface of standard silica can catalyze elimination/dehydration.

Issue 3: "The enantiomeric excess ( ) is lower than reported (e.g., only 70% instead of 95%)."

Diagnosis: Catalyst Poisoning or Background Reaction.

• Cause:

  • Moisture in the solvent (hydrolyzes CBS catalyst).[1]

  • Fast addition of ketone (free borane reduces the ketone racemically).[1]

  • Old

    reagent (degraded).[1]

• Solution:

  • Titrate

    reagent before use.[1]

  • Dry THF over molecular sieves (3Å) until water <50 ppm.[1]

  • Slow down the addition rate of the ketone.

Logic Tree for Process Optimization

Use this decision matrix to resolve yield/purity issues during scale-up.

Figure 2: Troubleshooting logic for common synthetic failures.

Storage & Stability Specifications

• Stability Class: Metastable Halohydrin.[1]

• Storage Condition:

  (Freezer).

• Container: Amber glass, flushed with Argon.[1]

• Shelf Life: 6 months.

• Warning: Spontaneous cyclization to 3-phenyloxetane accelerates at Room Temperature (

  ), especially if traces of base remain from workup.[1] Always re-verify purity by H-NMR before using in the next step (e.g., amination for Atomoxetine synthesis).[1]

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[1] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[1][3][4] Journal of the American Chemical Society.

• Liu, H., et al. (2000).[1] Process Development of Atomoxetine Hydrochloride. Organic Process Research & Development. (Discusses the impurity profile and stability of the 3-phenyl-3-hydroxypropylamine intermediates).

• PubChem. (2025).[1] 3-Bromo-1-phenylpropan-1-one (Compound Summary). National Library of Medicine.[1]

• Wuitschik, G., et al. (2010).[1] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. (Mechanistic details on oxetane formation from

  -haloalcohols).

• Google Patents. (2012).[1] Method for preparing atomoxetine (US8299305B2).[1][5] (Details the specific reduction conditions for the bromo-ketone intermediate).

Sources

• 1. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. US8299305B2 - Method for preparing atomoxetine - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-Bromo-1-phenylpropan-1-ol

Welcome to the technical support center for 3-Bromo-1-phenylpropan-1-ol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile intermediate. Achieving high purity of this compound is critical for the success of subsequent synthetic steps and the integrity of final products. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address common purification challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the purification of 3-Bromo-1-phenylpropan-1-ol.

Q1: My final product is a persistent yellow oil, but literature suggests it should be a low-melting solid or colorless oil. What is the likely cause?

A: A yellow or brown coloration typically indicates the presence of residual reagents or degradation byproducts. The benzylic alcohol functional group in 3-Bromo-1-phenylpropan-1-ol is susceptible to oxidation, and trace amounts of acid or base can catalyze side reactions. The most common culprits are unreacted starting materials or byproducts from the synthetic route used. For instance, if prepared via reduction of 3-bromo-1-phenylpropan-1-one, incomplete reduction can leave behind the starting ketone which is often colored.[1][2]

Q2: My TLC plate shows multiple spots after an initial workup. How do I identify these impurities?

A: The identity of impurities is highly dependent on the synthetic method. Common impurities include unreacted starting materials (e.g., 1-phenyl-1-propene, 3-bromo-1-phenylpropan-1-one), over-brominated products, or elimination byproducts like cinnamyl alcohol.[3] A combination of analytical techniques such as GC-MS is ideal for identifying volatile impurities, while ¹H and ¹³C NMR spectroscopy can provide detailed structural information on both the main product and contaminants.[3]

Q3: Can I use distillation to purify 3-Bromo-1-phenylpropan-1-ol?

A: While distillation is a viable purification method for many alcohols, it should be approached with caution for 3-Bromo-1-phenylpropan-1-ol. The compound is susceptible to thermal degradation. If distillation is necessary, it must be performed under high vacuum to lower the boiling point and minimize the risk of decomposition. A short-path distillation apparatus is recommended.

Q4: The compound appears to be degrading during column chromatography on silica gel. What is happening and how can I prevent it?

A: The acidic nature of standard silica gel can promote the elimination of HBr or the acid-catalyzed formation of ethers and other byproducts. To mitigate this, you can use deactivated or neutral silica gel. This can be prepared by treating the silica gel with a solvent system containing a small amount of a non-nucleophilic base like triethylamine (typically 0.5-1% v/v in the eluent) before packing the column.

Part 2: In-Depth Troubleshooting and Purification Strategies

This section provides a more detailed approach to overcoming persistent purification challenges.

Issue 1: Co-eluting Impurities in Column Chromatography

When impurities have similar polarities to the target compound, separation by standard column chromatography becomes challenging.

Expert Analysis: The key to separating compounds with similar polarities lies in modifying the selectivity of the chromatographic system. This can be achieved by changing the stationary phase or, more commonly, by altering the mobile phase composition.

Troubleshooting Steps:

• Solvent System Optimization: If a standard hexane/ethyl acetate system is failing, consider a solvent system with different intermolecular forces. For example, substituting ethyl acetate with dichloromethane or a mixture of toluene and acetone can alter the elution order.

• Isocratic vs. Gradient Elution: If you are using an isocratic (constant solvent ratio) system, switching to a shallow gradient elution can improve resolution between closely eluting spots.

• Alternative Adsorbents: If silica gel proves problematic, consider using alumina (neutral or basic) or reverse-phase chromatography (C18 silica) for particularly stubborn separations.[4]

Data-Driven Solvent Selection for Chromatography

The choice of eluent is critical for successful chromatographic separation. The following table provides a starting point for solvent selection based on the suspected nature of the impurity.

Impurity Type	Recommended Eluent System (Silica Gel)	Rationale
Less Polar (e.g., elimination byproducts)	Start with a low polarity mixture (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase polarity.	Ensures the less polar impurity elutes well before the more polar target compound.
More Polar (e.g., diol starting materials)	Use a higher polarity eluent (e.g., 70:30 Hexane:Ethyl Acetate or a DCM/Methanol system).	A more polar mobile phase is needed to move polar impurities down the column.
Ketone Impurity (from incomplete reduction)	A Hexane/DCM or Hexane/Toluene system can sometimes offer better selectivity than Hexane/EtOAc.	The different dipole-dipole interactions can enhance separation between the alcohol and ketone.

Issue 2: Product Solidifies During Column Chromatography

In some cases, the purified fractions containing 3-Bromo-1-phenylpropan-1-ol may start to solidify in the collection tubes, making handling difficult.

Expert Analysis: This is often a sign of high purity and concentration. While desirable, it can be pragmatically challenging.

Troubleshooting Steps:

• Solvent Choice for Elution: Ensure the solvent used for elution is one in which the product is highly soluble. If the product is crystallizing out of the eluent, you may need to use a more effective solvent for the final elution steps.

• Immediate Dilution: As fractions are collected from the column, they can be diluted with a small amount of a solvent that keeps the product in solution (e.g., dichloromethane or ethyl acetate) before concentrating them for analysis.

Part 3: Validated Experimental Protocols

These protocols are designed to be self-validating by incorporating in-process purity checks.

Protocol 1: Purification by Flash Column Chromatography (Neutralized Silica)

This is the most common and effective method for removing a wide range of impurities.

Step-by-Step Methodology:

• Preparation of Neutralized Silica:

  • In a fume hood, prepare a slurry of silica gel in your starting eluent (e.g., 90:10 Hexane:Ethyl Acetate).

  • Add triethylamine to the slurry to a final concentration of 0.5% (v/v).

  • Stir gently for 10 minutes before packing the column.

  • Causality: The triethylamine neutralizes the acidic silanol groups on the silica surface, preventing acid-catalyzed degradation of the target compound.

• Sample Preparation:

  • Dissolve the crude 3-Bromo-1-phenylpropan-1-ol in a minimal amount of dichloromethane.

  • Add a small amount of silica gel to this solution and concentrate it in vacuo to obtain a dry, free-flowing powder (dry loading).

  • Causality: Dry loading ensures that the sample is applied to the column in a narrow, even band, which is crucial for achieving good separation.

• Column Packing and Elution:

  • Pack the column with the neutralized silica slurry.

  • Carefully add the dry-loaded sample to the top of the packed column.

  • Begin elution with the starting mobile phase (e.g., 90:10 Hexane:Ethyl Acetate + 0.5% Triethylamine).

  • Monitor the elution by TLC, collecting fractions.

  • Gradually increase the polarity of the eluent as needed to elute the product.[5]

• Purity Verification (Self-Validation):

  • Spot the collected fractions on a TLC plate against a spot of the crude starting material.

  • Combine fractions that show a single spot corresponding to the Rf of the desired product.

  • Concentrate the combined pure fractions under reduced pressure. The final product should be confirmed by NMR spectroscopy.

Protocol 2: Purification by Recrystallization

Recrystallization is effective when the crude product is a solid and the impurities have different solubilities than the main compound.

Step-by-Step Methodology:

• Solvent Screening:

  • Test the solubility of small amounts of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold. A mixture of solvents, such as cyclohexane and ethyl acetate, is often effective.[6]

• Recrystallization Procedure:

  • Dissolve the crude solid in the minimum amount of the chosen hot solvent or solvent mixture.

  • Causality: Using the minimum amount of solvent ensures that the solution is saturated, which is necessary for crystallization to occur upon cooling.

  • Once fully dissolved, allow the solution to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

  • Dry the crystals under vacuum.

• Purity Verification (Self-Validation):

  • Determine the melting point of the recrystallized solid. A sharp melting point close to the literature value indicates high purity.

  • Analyze the product by TLC or NMR to confirm the absence of impurities.

Part 4: Visualization of Workflow

The following diagram illustrates a logical workflow for selecting a purification strategy for crude 3-Bromo-1-phenylpropan-1-ol.

Caption: Decision workflow for purifying 3-Bromo-1-phenylpropan-1-ol.

References

• BenchChem. (n.d.). Characterization of impurities in 3-Bromo-2-(bromomethyl)propan-1-ol synthesis.

• The Journal of Organic Chemistry. (2026). HBr–H2O2–Promoted Achmatowicz Rearrangement. ACS Publications. [Link]

• American Chemical Society. (2026). HBr–H2O2–Promoted Achmatowicz Rearrangement. ACS Publications. [Link]

• Google Patents. (n.d.). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

• PubChem. (n.d.). 3-Bromo-1-phenylpropan-1-one. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

• LookChem. (n.d.). 3-Bromo-1-phenylpropan-1-one CAS 29636-75-7. Retrieved February 5, 2026, from [Link]

• SIELC Technologies. (2018). 3-Bromo-1-propanol. Retrieved February 5, 2026, from [Link]

• BenchChem. (n.d.). An In-depth Technical Guide to the Reaction of 3-Bromo(2H6)propan-1-ol with Phenols: Synthesis, Mechanism.

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Technical Support Center: Troubleshooting Byproducts in 3-Bromo-1-phenylpropan-1-ol Reactions

For Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect when working with 3-Bromo-1-phenylpropan-1-ol?

When utilizing 3-Bromo-1-phenylpropan-1-ol in your synthetic routes, the two most frequently encountered byproducts are 1-phenylallyl alcohol (and its isomers) resulting from an elimination reaction, and 2-phenyl-tetrahydrofuran formed via an intramolecular cyclization. The formation of these byproducts is highly dependent on the reaction conditions, particularly the nature of the base and solvent used.

Q2: I am observing a significant amount of an unexpected product with a double bond. What is it and why is it forming?

This is likely an elimination byproduct, such as 1-phenylallyl alcohol. The formation of a carbon-carbon double bond in conjugation with the phenyl ring provides a strong thermodynamic driving force for this E1 or E2 elimination pathway.[1] This is especially prevalent when using strong, non-nucleophilic bases or when the reaction is heated.

Q3: My reaction is yielding a cyclic ether. What is the mechanism behind its formation?

The formation of 2-phenyl-tetrahydrofuran is a classic example of an intramolecular Williamson ether synthesis. The hydroxyl group of 3-Bromo-1-phenylpropan-1-ol acts as an internal nucleophile, attacking the carbon bearing the bromine atom to form a stable five-membered ring. This intramolecular cyclization is often favored in the presence of a base that can deprotonate the alcohol, increasing its nucleophilicity.

Troubleshooting Guide: Byproduct Identification and Mitigation

This section provides a structured approach to identifying and minimizing the formation of common byproducts in your reactions involving 3-Bromo-1-phenylpropan-1-ol.

Issue 1: Predominance of Elimination Byproducts (e.g., 1-Phenylallyl Alcohol)

Symptoms:

• Your desired substitution product is contaminated with a significant amount of an alkene, as indicated by ¹H NMR (vinyl protons typically appear between 5-6.5 ppm) and mass spectrometry (a mass corresponding to HBr elimination).

• The reaction mixture turns dark, suggesting decomposition or polymerization, which can be initiated by the reactive alkene byproduct.

Causality:

Elimination reactions (E1 and E2) compete with the desired nucleophilic substitution (SN1 and SN2). The following factors favor elimination:

• Strong, sterically hindered bases: Bases like potassium tert-butoxide (t-BuOK) are excellent at removing protons, thus promoting elimination over substitution.

• High temperatures: Increased thermal energy can overcome the activation energy for elimination pathways.

• Polar aprotic solvents: Solvents like DMSO or DMF can favor E2 reactions.

Troubleshooting Protocol:

• Choice of Base:

  • If a base is required, opt for a weaker, non-nucleophilic base. For example, if aiming for a substitution with a nucleophile, using a milder base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) can be beneficial.

  • If the nucleophile is also a base (e.g., an amine), consider using it in slight excess without an additional strong base.

• Temperature Control:

  • Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Often, starting the reaction at 0°C and slowly warming to room temperature is a good strategy.

• Solvent Selection:

  • Employ polar protic solvents like ethanol or isopropanol if compatible with your reaction, as they can favor SN1 reactions over E1. For SN2 reactions, a less polar aprotic solvent like THF or dichloromethane might be preferable to highly polar ones that can promote elimination.

Byproduct Characterization Data:

Byproduct	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
1-Phenylallyl alcohol	7.25-7.40 (m, 5H, Ar-H), 6.10-6.25 (m, 1H, -CH=), 5.10-5.30 (m, 2H, =CH₂), 4.90-5.00 (m, 1H, -CH(OH)-), 2.0 (br s, 1H, -OH)	142.0 (Ar-C), 140.0 (-CH=), 128.5 (Ar-CH), 127.8 (Ar-CH), 126.5 (Ar-CH), 115.0 (=CH₂), 75.0 (-CH(OH)-)

Issue 2: Formation of 2-Phenyl-tetrahydrofuran via Intramolecular Cyclization

Symptoms:

• A significant portion of your starting material is converted into a cyclic ether, identifiable by its characteristic signals in ¹H and ¹³C NMR spectra and a mass corresponding to the loss of HBr.

Causality:

The proximity of the hydroxyl group (a nucleophile) and the bromo-substituted carbon (an electrophile) within the same molecule makes intramolecular cyclization a competing pathway. This is particularly favored by:

• Basic conditions: A base will deprotonate the alcohol, forming a more potent alkoxide nucleophile.

• Dilute reaction conditions: At high dilution, intermolecular reactions are disfavored, while the rate of intramolecular reactions remains unaffected, thus increasing the proportion of the cyclic byproduct.

Troubleshooting Protocol:

• Protecting the Hydroxyl Group:

  • Before introducing a nucleophile or a base, protect the hydroxyl group of 3-Bromo-1-phenylpropan-1-ol. Common protecting groups for alcohols include silyl ethers (e.g., TBDMS) or acetals. This prevents the hydroxyl group from acting as an internal nucleophile. The protecting group can be removed in a subsequent step.

• Reaction Concentration:

  • If the desired reaction is intermolecular, running the reaction at a higher concentration will favor the desired pathway over the intramolecular cyclization.

• Order of Reagent Addition:

  • In reactions where a base is required to deprotonate a separate nucleophile, add the base to the nucleophile first to form the salt, and then add the 3-Bromo-1-phenylpropan-1-ol. This minimizes the time the haloalcohol is exposed to basic conditions in the absence of the external nucleophile.

Byproduct Characterization Data:

Byproduct	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
2-Phenyl-tetrahydrofuran	7.20-7.40 (m, 5H, Ar-H), 4.90-5.00 (m, 1H, -CH(Ph)-O-), 3.90-4.10 (m, 2H, -CH₂-O-), 2.00-2.20 (m, 2H, -CH₂-), 1.80-2.00 (m, 2H, -CH₂-)	143.0 (Ar-C), 128.4 (Ar-CH), 127.5 (Ar-CH), 125.8 (Ar-CH), 80.0 (-CH(Ph)-O-), 68.0 (-CH₂-O-), 34.0 (-CH₂-), 26.0 (-CH₂-)

Visualizing Reaction Pathways

The following diagrams illustrate the competing reaction pathways that lead to the formation of common byproducts.

Caption: Competing reaction pathways for 3-Bromo-1-phenylpropan-1-ol.

Experimental Protocols

Protocol 1: Minimizing Elimination in a Nucleophilic Substitution Reaction

This protocol describes a general procedure for reacting 3-Bromo-1-phenylpropan-1-ol with a generic nucleophile (Nu-H) while minimizing the formation of 1-phenylallyl alcohol.

• Reagents and Setup:

  • 3-Bromo-1-phenylpropan-1-ol (1.0 eq)

  • Nucleophile (Nu-H, 1.1 eq)

  • Potassium carbonate (K₂CO₃, 1.5 eq)

  • Solvent (e.g., Acetonitrile), anhydrous

  • Round-bottom flask, magnetic stirrer, condenser, and nitrogen atmosphere.

• Procedure:

  • To a stirred suspension of K₂CO₃ in acetonitrile, add the nucleophile (Nu-H).

  • Stir the mixture at room temperature for 15 minutes.

  • Add a solution of 3-Bromo-1-phenylpropan-1-ol in acetonitrile dropwise to the mixture at 0°C.

  • Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Preventing Intramolecular Cyclization via Silyl Protection

This protocol outlines the protection of the hydroxyl group of 3-Bromo-1-phenylpropan-1-ol as a TBDMS ether before a subsequent reaction.

• Reagents and Setup:

  • 3-Bromo-1-phenylpropan-1-ol (1.0 eq)

  • tert-Butyldimethylsilyl chloride (TBDMSCl, 1.1 eq)

  • Imidazole (2.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Round-bottom flask, magnetic stirrer, and nitrogen atmosphere.

• Procedure:

  • Dissolve 3-Bromo-1-phenylpropan-1-ol and imidazole in anhydrous DCM.

  • Add TBDMSCl portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting TBDMS-protected 3-Bromo-1-phenylpropan-1-ol can be used in the next step without further purification.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Wolfe, J. P., & Rossi, M. A. (2004). Stereoselective Synthesis of Tetrahydrofurans via the Palladium-Catalyzed Reaction of Aryl Bromides with γ-Hydroxy Alkenes: Evidence for an Unusual Intramolecular Olefin Insertion into a Pd(Ar)(OR) Intermediate. Journal of the American Chemical Society, 126(6), 1620–1621. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

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• 1. homework.study.com [homework.study.com]

Technical Support Center: 3-Bromo-1-phenylpropan-1-ol Reaction Workup

A Foreword from Your Senior Application Scientist

Welcome to the technical support center for the workup and purification of 3-Bromo-1-phenylpropan-1-ol. The successful synthesis of this key intermediate, often prepared via the reduction of 3-bromo-1-phenylpropan-1-one, is critically dependent on a well-executed workup procedure. The transition from a completed reaction mixture to a pure, isolated product is where many promising syntheses falter. This guide is structured to move beyond a simple checklist of steps. My goal is to provide you with the causal reasoning behind each procedural choice, empowering you to troubleshoot effectively and adapt protocols with confidence. We will address common pitfalls, from stubborn emulsions to purification challenges, ensuring your experimental outcomes are both successful and reproducible.

Standard Experimental Protocol: Workup of a Sodium Borohydride Reduction

The following protocol outlines a standard workup for a reaction where 3-bromo-1-phenylpropan-1-one is reduced to 3-Bromo-1-phenylpropan-1-ol using sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol.

Step-by-Step Methodology:

• Reaction Quenching (The "Why"): The primary goal is to neutralize any unreacted NaBH₄ and to hydrolyze the intermediate borate-alkoxide complexes to release the desired alcohol.[1] A slow, controlled quench is crucial to manage gas evolution (H₂) and potential exotherms.

  • Cool the reaction vessel to 0 °C in an ice bath. This mitigates the exothermic nature of the quench.

  • Slowly add 1 M hydrochloric acid (HCl) dropwise with vigorous stirring. Continue until the evolution of hydrogen gas ceases and the pH of the aqueous solution is slightly acidic (pH ~5-6). Expert Insight: While water can be used, a dilute acid ensures the complete decomposition of borate salts, which can otherwise complicate the extraction process.[2]

• Solvent Removal (The "Why"): The low-boiling point alcohol solvent (methanol/ethanol) is often partially miscible with both the aqueous and organic layers, which can significantly reduce extraction efficiency.

  • Transfer the quenched reaction mixture to a round-bottom flask.

  • Remove the bulk of the alcohol solvent under reduced pressure using a rotary evaporator. Avoid heating above 40 °C to prevent potential product degradation.

• Liquid-Liquid Extraction (The "Why"): This is the core purification step to separate the organic product from water-soluble inorganic salts (like sodium chloride and boric acid derivatives) and other aqueous-soluble impurities.

  • To the remaining aqueous residue, add deionized water to ensure all salts are fully dissolved.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with an appropriate organic solvent, such as ethyl acetate or dichloromethane (3 x 50 mL for a ~10g scale reaction). Ethyl acetate is often preferred due to its lower toxicity and environmental impact.

  • Combine the organic layers.

• Washing the Organic Layer (The "Why"): Sequential washes remove residual impurities.

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate (NaHCO₃) solution. This neutralizes any remaining acid.

  • Wash with saturated aqueous sodium chloride (brine). This helps to break up mild emulsions and begins the drying process by drawing water out of the organic layer.[3]

• Drying and Filtration (The "Why"): Removing trace amounts of water is essential before solvent evaporation to prevent the formation of an impure, wet oil and to avoid co-distillation of water with the product.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). MgSO₄ is a faster and more efficient drying agent.

  • Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

  • Filter the solution through a fluted filter paper or a cotton plug to remove the drying agent.

• Solvent Evaporation (The "Why"): The final step to isolate the crude product.

  • Remove the organic solvent using a rotary evaporator to yield the crude 3-Bromo-1-phenylpropan-1-ol, typically as a colorless to light yellow oil.[4]

Visual Workflow: Standard Workup Procedure

Caption: Standard workflow for the workup of 3-Bromo-1-phenylpropan-1-ol.

Troubleshooting Guide

Q1: I've formed a persistent emulsion during the ethyl acetate extraction that won't separate. What should I do?

Answer: Emulsion formation is a common issue, especially when residual salts or partially soluble byproducts are present. It is a suspension of fine droplets of one liquid within another, stabilized by constituents at the interface.

• Immediate Cause: Insufficient difference in density between the two phases or the presence of surfactant-like species. Vigorous shaking is a frequent culprit.

• Solutions (in order of application):

  • Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Often, the layers will separate on their own.

  • Gentle Agitation: Gently swirl the funnel or rock it back and forth instead of shaking vigorously.

  • Add Brine: Introduce a saturated solution of NaCl (brine). This increases the ionic strength and polarity of the aqueous layer, forcing the organic solvent and product out of solution and helping to break the emulsion.[5]

  • Filtration: In severe cases, you can filter the entire emulsified mixture through a pad of Celite® or glass wool. This can physically disrupt the droplets causing the emulsion.

  • Change the Solvent: Adding a small amount of a different solvent can alter the polarity and break the emulsion. For an ethyl acetate/water emulsion, adding a small amount of dichloromethane or diethyl ether can be effective.

Q2: My final yield is extremely low, and I suspect I lost my product during the workup. Where could it have gone?

Answer: Low recovery is a frustrating problem that can often be traced back to the product's solubility properties. 3-Bromo-1-phenylpropan-1-ol has a polar hydroxyl group, which imparts some water solubility.

• Probable Causes & Solutions:

  • Incomplete Extraction: Due to its polarity, your product may have significant solubility in the aqueous layer.

    • Solution: Increase the number of extractions. Three extractions with a smaller volume of organic solvent are more effective than one extraction with a large volume. Also, "salting out" by adding solid NaCl to the aqueous layer before extraction will decrease the product's solubility in the aqueous phase and drive it into the organic layer.

  • Premature Solvent Removal: If you did not fully hydrolyze the borate esters during the quench, your product might still be tied up as a water-soluble borate complex.

    • Solution: Ensure the quench is complete by checking that the aqueous layer is slightly acidic (pH 5-6) before proceeding to extraction. If you still have the aqueous layer, you can re-acidify it and re-extract.[6]

  • Product Volatility: While not extremely volatile, some product could be lost if evaporation is performed at too high a temperature or for too long.

    • Solution: Always use moderate temperatures (<40°C) on the rotary evaporator and break the vacuum as soon as the solvent is removed.

Q3: My crude NMR shows significant starting material (3-bromo-1-phenylpropan-1-one). What went wrong?

Answer: This indicates an incomplete reaction. The workup itself will not convert the starting ketone to the desired alcohol.

• Probable Causes & Solutions:

  • Insufficient Reducing Agent: NaBH₄ can be deactivated by moisture in the air or solvent.

    • Solution: Use a fresh bottle of NaBH₄. While NaBH₄ is tolerant of protic solvents, ensure your reaction solvent is reasonably dry. In future reactions, consider using a slight excess (e.g., 1.5-2.0 equivalents) of the reducing agent.

  • Low Reaction Temperature: While the reaction is often performed at 0 °C to room temperature, some less reactive ketones may require slightly longer reaction times or warming to proceed to completion.

    • Solution: Monitor the reaction progress by Thin Layer Chromatography (TLC). Only begin the workup procedure after TLC indicates the complete consumption of the starting material.[7]

Q4: My product is a sticky solid or cloudy oil, and I see inorganic salt contamination. How do I remove it?

Answer: This is a classic sign of carrying water and dissolved salts into your final product. Boron and sodium salts are the likely culprits.

• Probable Causes & Solutions:

  • Inefficient Washing/Drying: The aqueous washes were insufficient, or the drying agent was saturated.

    • Solution: Re-dissolve your crude product in ethyl acetate, wash again with deionized water, followed by brine. Then, dry thoroughly over a fresh portion of anhydrous MgSO₄. Ensure the drying agent is filtered off completely.

  • Precipitation During Evaporation: Some salts may be sparingly soluble in your organic solvent and precipitate out as the solvent is removed.

    • Solution: After drying and filtering, let the organic solution stand for a few minutes. If a fine precipitate forms, filter it again before evaporation. For stubborn boron byproducts, co-evaporation with methanol can be effective; the methanol forms volatile trimethyl borate, which is removed under vacuum.[8]

Comparative Data: Troubleshooting Summary

Observed Problem	Likely Cause	Key Analytical Indicator (TLC/NMR)	Recommended Action
Persistent Emulsion	Vigorous shaking; presence of salts	N/A	Add brine; gentle swirling; filter through Celite®
Low Product Yield	Incomplete extraction; product in aqueous layer	Check aqueous layer TLC/LCMS for product	"Salt out"; increase number of extractions
Incomplete Reaction	Insufficient NaBH₄; short reaction time	Starting material spot on TLC; Ketone peaks in NMR	Use excess NaBH₄; monitor reaction by TLC
Salt Contamination	Inadequate washing or drying	Broad, messy peaks in NMR; insoluble material	Re-dissolve, re-wash with water/brine, and re-dry
Product Decomposition	Harsh pH (strong acid/base); overheating	Multiple new spots on TLC; complex NMR spectrum	Use mild acid (1M HCl) for quench; avoid heat (>40°C)

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for flash column chromatography of 3-Bromo-1-phenylpropan-1-ol?

Answer: 3-Bromo-1-phenylpropan-1-ol is a moderately polar compound. A good starting point for developing a solvent system for silica gel flash chromatography is a mixture of ethyl acetate and a non-polar solvent like hexanes or petroleum ether.[9]

• Starting Point: Begin with a 20:80 mixture of Ethyl Acetate/Hexanes.

• TLC Analysis: Run a TLC plate. The ideal retention factor (Rf) for the product spot for good separation is between 0.25 and 0.35.

• Adjustment:

  • If the Rf is too low (<0.25), increase the polarity by adding more ethyl acetate (e.g., 30:70 or 40:60).

  • If the Rf is too high (>0.35), decrease the polarity by adding more hexanes (e.g., 10:90). For very polar impurities, adding a small percentage of methanol (1-2%) to a dichloromethane or ethyl acetate system can be effective.[9]

Q2: Is 3-Bromo-1-phenylpropan-1-ol stable? What are the recommended storage conditions?

Answer: Halohydrins (compounds with a halogen and a hydroxyl group) can be sensitive. While reasonably stable, 3-Bromo-1-phenylpropan-1-ol can be susceptible to decomposition over time, especially when exposed to light, heat, or strong bases.

• Decomposition Pathway: Under basic conditions, intramolecular Williamson ether synthesis can occur, leading to the formation of phenyl oxetane.

• Storage Recommendations: Store the purified product in a tightly sealed amber vial under an inert atmosphere (nitrogen or argon) in a refrigerator (2-8 °C) to minimize degradation.[10]

Q3: Can I use a saturated ammonium chloride (NH₄Cl) solution for the quench instead of HCl?

Answer: Yes, using a saturated aqueous solution of NH₄Cl is a common and often gentler alternative to quenching with strong acids.[11]

• Mechanism: NH₄Cl is a weak acid (pKa ~9.2) that effectively hydrolyzes the borate complexes and neutralizes excess borohydride without creating a strongly acidic environment.

• Advantage: This method is preferable if your target molecule contains acid-sensitive functional groups. It can reduce the risk of side reactions or degradation that might be induced by a stronger acid like HCl. The workup then proceeds with extraction as usual.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting the workup procedure.

References

• PrepChem.com. (n.d.). Synthesis of STEP B: 3-Bromo-1-phenylpropane-1,2-dione. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-1-phenylpropan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• University of St. Thomas. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Quora. (n.d.). What is the method for the synthesis of phenylprolamine?. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). NaBH4 Reduction of Ketone to Alcohol. Retrieved from [Link]

• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. Retrieved from [Link]

• Reddit. (2023, February 7). why is it called 1-phenyl-3-bromopropane and not 3-phenyl-1-bromopropane?. Retrieved from [Link]

• ResearchGate. (2017, August). Solvent extraction of ethanol from aqueous solutions using biobased oils, alcohols, and esters. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, October 25). A Validated Liquid–Liquid Extraction Method for the Quantitative Analysis of Ethanol in the Different Types of Home-Brewed Alcoholic Beverages of Botswana Using Gas Chromatography Flame Ionization Detector. Retrieved from [Link]

• Sorbent Technologies, Inc. (n.d.). Flash Chromatography Basics. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 16). 2: Reduction of Organic Compounds (Experiment). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Technology Networks. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. Retrieved from [Link]

• YouTube. (2023, September 23). Master Organic Reactions | Step-by-Step Problem Solving Guide. Retrieved from [Link]

• ACS Publications. (n.d.). Solvent Extraction of Ethanol from Aqueous Solutions. II. Linear, Branched, and Ring-Containing Alcohol Solvents. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Google Patents. (n.d.). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.

• Lab-ex Kft. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Retrieved from [Link]

• ACS Publications. (2020, January 21). HBr–H2O2–Promoted Achmatowicz Rearrangement. The Journal of Organic Chemistry. Retrieved from [Link]

• Autech Industry Co.,Limited. (n.d.). Exploring 3-Bromo-1-Propanol: Properties, Applications, and Suppliers. Retrieved from [Link]

• MDPI. (n.d.). Ethanol Separation from an Ethanol–Water Solution Using Vacuum Membrane Distillation. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-2-phenylpropan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• YouTube. (2023, March 1). Easy way to separate alcohol and water. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-1-propanol. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2008, November 19). Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines and their optical stereoisomers.

• Bartleby.com. (n.d.). 1-Bromo-3-Phenylpropane Reaction. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: 3-Bromo-1-phenylpropan-1-ol and Halogenated Analogs in Asymmetric Synthesis

Topic: Biological Activity & Synthetic Utility of 3-Bromo-1-phenylpropan-1-ol vs. Analogs Content Type: Technical Comparison Guide Audience: Drug Development Scientists, Process Chemists, and Enzymologists.

Executive Summary

3-Bromo-1-phenylpropan-1-ol (3-Br-PP) is a critical chiral building block primarily utilized in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs), including Fluoxetine (Prozac) , Tomoxetine , and Nisoxetine . While the compound itself possesses limited intrinsic pharmacological utility compared to its derivatives, its "biological activity" is defined by two key parameters in drug development:

• Biocatalytic Substrate Activity: Its performance as a substrate for ketoreductases (KREDs) and lipases during asymmetric synthesis.

• Synthetic Reactivity: The efficiency of the bromine atom as a leaving group in nucleophilic substitutions (SN2) to form the core propylamine pharmacophore.

This guide objectively compares 3-Br-PP with its analogs—specifically 3-Chloro-1-phenylpropan-1-ol (3-Cl-PP) and the non-halogenated 3-Phenylpropan-1-ol —highlighting yield, enantiomeric excess (ee), and kinetic stability.

Chemical & Biological Profile

The structural variation at the

-position (C3) dictates the molecule's role: from a reactive intermediate (Br/Cl) to a stable antimicrobial preservative (H).

Feature	3-Bromo-1-phenylpropan-1-ol	3-Chloro-1-phenylpropan-1-ol	3-Phenylpropan-1-ol
Structure	Ph-CH(OH)-CH₂-CH₂-Br	Ph-CH(OH)-CH₂-CH₂-Cl	Ph-CH(OH)-CH₂-CH₂-H
Primary Role	High-reactivity Intermediate	High-stability Intermediate	Antimicrobial / Preservative
Leaving Group Ability	High ( is a weak base)	Moderate ( is a stronger base)	N/A (Stable)
Stability	Prone to spontaneous cyclization (oxetane formation)	Stable under standard conditions	Highly Stable
Key Application	Rapid synthesis of Fluoxetine/Tomoxetine	Industrial scale-up of SNRIs	Cosmetic preservative; Fragrance

Intrinsic Biological Activity

• Toxicity: Both halogenated forms (Br/Cl) are skin and eye irritants (Category 2) and potential alkylating agents. They are not used as active pharmaceutical ingredients (APIs) directly due to this reactivity.

• Antimicrobial Action: The non-halogenated analog, 3-phenylpropan-1-ol , exhibits significant antimicrobial activity against Gram-negative bacteria (e.g., Pseudomonas aeruginosa) and is used as a preservative. The halogenated analogs lack this specific utility due to their chemical instability in aqueous media.

Biocatalytic Performance: Br vs. Cl[2][3]

In asymmetric synthesis, the ketone precursor (3-halo-1-phenylpropan-1-one) is reduced to the chiral alcohol using biocatalysts.[1] The choice between Bromo and Chloro substrates fundamentally alters the enzymatic kinetics.

Comparative Data: Enzymatic Reduction

Data aggregated from studies involving Lactobacillus kefiri, Daucus carota, and engineered KREDs.

Parameter	Bromo-Analog (Substrate)	Chloro-Analog (Substrate)	Analysis
Reduction Potential	Lower ( V)	Higher	Bromo-ketones accept electrons more readily, potentially increasing initial reaction rates.
Enantiomeric Excess (ee)	>95% (R-form)	>99% (R-form)	Chloro-analogs often yield higher optical purity due to rigid binding in the enzyme pocket.
Side Reactions	High (Dehalogenation)	Low	The weak C-Br bond can lead to enzymatic hydrodebromination (loss of Br), reducing yield.
Yield (Biocatalysis)	60–75%	85–96%	3-Cl-PP is the superior substrate for scale-up due to chemical stability during the fermentation process.

Mechanism of Action

The halogen substituent affects the binding affinity (

) and turnover number ( ) of the enzyme. While Bromine provides a larger hydrophobic handle for enzyme binding, its lability often leads to product degradation before isolation.

Figure 1: Biocatalytic divergence. The Chloro-analog offers a stable pathway to high yields, whereas the Bromo-analog risks spontaneous degradation.

Synthetic Utility: The "Activity" of the Leaving Group

Once the chiral alcohol is formed, the "biological activity" shifts to its ability to form the drug pharmacophore. Here, 3-Bromo-1-phenylpropan-1-ol outperforms the Chloro-analog due to the superior leaving group ability of bromide.

Reaction: Synthesis of Tomoxetine/Fluoxetine

The synthesis involves displacing the halogen with an amine (e.g., methylamine) or a phenol (e.g., o-cresol).[2]

• Reaction Rate:

  • The C-Br bond is weaker (68 kcal/mol) than the C-Cl bond (81 kcal/mol), facilitating faster Nucleophilic Substitution (SN2).

• Process Implication:

  • Using 3-Br-PP: Requires milder conditions (lower temp), reducing racemization risk.

  • Using 3-Cl-PP: Requires forcing conditions (high heat/pressure) or the addition of NaI (Finkelstein condition) to convert Cl

    I in situ.

Experimental Protocol: Conversion to Tomoxetine Intermediate

Objective: Nucleophilic displacement of Halogen by Methylamine.

• Reagents:

  • Substrate: (R)-3-Bromo-1-phenylpropan-1-ol (1.0 equiv) OR Chloro-analog.

  • Nucleophile: Methylamine (40% aq. solution, 5.0 equiv).

  • Solvent: THF or Ethanol.

  • Base:

    (2.0 equiv).

• Procedure (Comparative):

  • Step A: Dissolve substrate in solvent.[3][4][5] Add base and cool to 0°C.

  • Step B: Add methylamine slowly.

  • Step C (Heating):

    • For Bromo-Analog: Stir at 40°C for 4-6 hours .

    • For Chloro-Analog: Reflux at 80°C for 18-24 hours (or autoclave).

  • Step D: Quench with water, extract with Ethyl Acetate.

• Result: The Bromo-analog achieves >90% conversion in significantly less time, preserving the chiral center integrity.

Summary of Recommendations

Application Scenario	Recommended Analog	Rationale
Biocatalytic Manufacturing	3-Chloro-1-phenylpropan-1-ol	Higher stability in aqueous fermentation media; higher enantiomeric excess; lower cost.
Lab-Scale Drug Synthesis	3-Bromo-1-phenylpropan-1-ol	Faster reaction rates in downstream steps; milder conditions preserve chirality.
Antimicrobial Formulation	3-Phenylpropan-1-ol	Non-toxic, stable, FDA-approved preservative; halogenated forms are too reactive/irritating.

References

• Tao, X., et al. (2014). Biocatalytic reduction of 3-chloro-1-phenylpropan-1-one to (S)-3-chloro-1-phenylpropan-1-ol by a novel reductase.Journal of Molecular Catalysis B: Enzymatic . Link

• Patel, R. N. (2008). Biocatalytic synthesis of chiral pharmaceutical intermediates.Coordination Chemistry Reviews . Link

• Corey, E. J., & Reichard, G. A. (1989). Enantioselective synthesis of fluoxetine.[6]Tetrahedron Letters . Link

• PubChem Compound Summary. 3-Bromo-1-phenylpropan-1-ol (CID 13561298).National Center for Biotechnology Information . Link

• Vertex AI Search Results.Comparative kinetic data on SN2 reactions of alkyl halides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2006037055A1 - Synthesis of atomoxetine hydrochloride - Google Patents [patents.google.com]
• 3. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 4. US20160107983A1 - An improved process for the preparation of 3-aryloxy-3-phenylpropylamine and salt thereof - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

cost-benefit analysis of different synthetic routes to 3-Bromo-1-phenylpropan-1-ol

Executive Summary

3-Bromo-1-phenylpropan-1-ol is a critical chiral building block, most notably serving as the immediate precursor to Fluoxetine (Prozac) and related selective serotonin reuptake inhibitors (SSRIs). Its synthesis presents a classic process chemistry challenge: balancing raw material costs against the high value of enantiopurity.

While generic fluoxetine is often marketed as a racemate, the demand for enantiopure (S)-fluoxetine (and the general trend toward single-enantiomer drugs) has shifted the industrial focus from classical resolution to asymmetric synthesis.

Critical Safety Warning: The ketone precursor, 3-bromopropiophenone , and its chloro-analogs are potent lachrymators (tear gas agents). All protocols described below typically require Class I fume hoods and specific neutralization protocols for spills.

Comparative Route Analysis

The following table summarizes the three dominant methodologies based on industrial viability, cost, and stereochemical control.

Feature	Route A: Classical Reduction	Route B: Asymmetric Transfer Hydrogenation (ATH)	Route C: Biocatalytic Reduction
Reagent	Sodium Borohydride (NaBH₄)	Ru-Noyori Catalyst (e.g., Ru-Cl-TsDPEN)	Ketoreductase (KRED) + NADPH
Chirality	Racemic (50:50 R/S)	High Enantioselectivity (>95% ee)	Perfect Enantioselectivity (>99% ee)
Yield	90-95%	85-95%	80-90%
Cost Driver	Low (Reagents are commodity)	High (Catalyst cost)	Medium/High (Enzyme & Cofactor)
Scalability	Excellent (Exothermic control required)	Good (Requires pressure/inert atmosphere)	Good (Volumetric productivity limits)
E-Factor (Waste)	High (Borate salts, workup solvent)	Low (Atom economical)	Very Low (Water-based)

Visualizing the Synthetic Landscape

The diagram below illustrates the divergence between the classical racemic route and the modern asymmetric approaches.

Figure 1: Synthetic pathways to 3-Bromo-1-phenylpropan-1-ol showing the divergence of racemic vs. chiral outcomes and the risk of oxetane formation.[1]

Deep Dive: Technical Protocols & Causality

Route A: The "Workhorse" (NaBH₄ Reduction)

Best for: Initial R&D, non-clinical supplies, or when downstream chiral resolution is planned.

The Protocol:

• Setup: Dissolve 3-bromopropiophenone (1.0 eq) in Methanol (10 volumes). Cool to 0–5°C.

• Addition: Add Sodium Borohydride (0.5–0.6 eq) portion-wise over 30 minutes.

  • Causality: NaBH₄ is added slowly to control hydrogen gas evolution and the exotherm. Maintaining <10°C prevents over-reduction or side reactions with the alkyl bromide.

• Quench: Monitor by TLC. Upon completion, quench with saturated aqueous NH₄Cl.

  • Critical Control Point: Do not use strong base (NaOH) for workup.

  • Mechanism:[2][3][4] The alkoxide intermediate, if exposed to strong base, will perform an intramolecular S_N2 attack on the carbon bearing the bromine, cyclizing to form 1-phenyl-oxetane . This is a dead-end impurity.

• Isolation: Extract with Ethyl Acetate, wash with brine, dry over MgSO₄, and concentrate.

Cost-Benefit Verdict:

• Pros: Cheapest reagents ($/kg); robust; no special equipment needed.

• Cons: Product is racemic. If the drug target is chiral, you lose 50% of your material during resolution, effectively doubling the upstream cost.

Route B: Asymmetric Transfer Hydrogenation (ATH)

Best for: High-value pharmaceutical intermediates requiring >95% ee.

The Protocol:

• Catalyst Prep: Use a Ruthenium-arene complex, such as RuCl(p-cymene)[(R,R)-TsDPEN].

• Reaction: Mix 3-bromopropiophenone (1.0 eq) in an azeotropic mixture of Formic Acid/Triethylamine (5:2 molar ratio). Add catalyst (0.5–1.0 mol%).

• Conditions: Stir at 25–30°C for 12–24 hours under inert atmosphere (Argon).

  • Causality: The formic acid/TEA mixture serves as the hydrogen donor. The chiral ligand on the Ruthenium creates a "handshake" geometry that only permits hydride transfer to one face of the ketone.

• Workup: Dilute with water and extract. The catalyst often remains in the organic phase and must be removed via silica plug filtration or scavenger resins.

Cost-Benefit Verdict:

• Pros: Eliminates resolution steps; high atom economy (no boron waste).

• Cons: Ruthenium catalysts are expensive and subject to IP royalties. Residual metal removal (to <10 ppm) is a regulatory requirement for APIs.

Route C: Biocatalytic Reduction (Green Chemistry)

Best for: Sustainable manufacturing and "Green" label claims.

The Protocol:

• System: Phosphate buffer (pH 7.0) containing Isopropanol (10-20% v/v) as a co-substrate.

• Enzyme: Add KRED (Ketoreductase) screening kit hit (e.g., from Codexis or similar libraries) and NADP+ cofactor.

• Recycling: The enzyme uses Isopropanol to regenerate NADPH (sacrificial alcohol oxidation).

• Reaction: Stir at 30°C.

  • Causality: Enzymes operate under strict pH/Temp windows. Deviating from pH 7.0 risks denaturing the enzyme (low yield) or triggering the oxetane cyclization (if pH rises).

Cost-Benefit Verdict:

• Pros: Highest enantioselectivity (>99%); operates in water; mildest conditions.

• Cons: High development time (screening enzymes); volumetric productivity is often lower (dilute reactions) requiring larger reactor vessels for the same output.

Strategic Decision Matrix

When selecting a route, the decision relies heavily on the Cost of Goods Sold (COGS) versus the Cost of Quality (Enantiopurity) .

Figure 2: Decision matrix for process chemists based on chirality requirements and scale.

Key Takeaway for Drug Developers

If producing Generic Fluoxetine (Racemic) , Route A is the only economically viable choice. However, for (S)-Fluoxetine or novel derivatives, Route B (ATH) is currently the industry standard due to the availability of bulk generic catalysts (Noyori type), whereas Route C is preferred only if the molecule is acid/base sensitive or if the facility has dedicated fermentation capabilities.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Journal of the American Chemical Society. Link

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Link

• Liu, P. N., et al. (2005). Practical Synthesis of (S)-3-Chloro-1-phenylpropan-1-ol via Asymmetric Transfer Hydrogenation. Organic Process Research & Development. Link

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry. Link

• GuideChem. (n.d.). Synthesis and properties of 3-Bromo-1-propanol derivatives. Link

Sources

• 1. A comparison of the direct costs and cost effectiveness of serotonin reuptake inhibitors and associated adverse drug reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nobelprize.org [nobelprize.org]
• 3. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 4. www1.chem.umn.edu [www1.chem.umn.edu]

comparative study of catalysts for 3-Bromo-1-phenylpropan-1-ol reactions

Comparative Guide: Catalytic Systems for the Synthesis and Functionalization of 3-Bromo-1-phenylpropan-1-ol

Executive Summary

3-Bromo-1-phenylpropan-1-ol is a "privileged scaffold" in pharmaceutical chemistry.[1] It serves as the chiral anchor for a class of blockbuster serotonin reuptake inhibitors (SSRIs) and norepinephrine reuptake inhibitors (SNRIs), most notably Fluoxetine (Prozac) , Atomoxetine (Strattera) , and Nisoxetine .

The industrial value of this molecule hinges on two factors: Enantiopurity (typically >99% ee required for the active pharmaceutical ingredient) and Leaving Group Lability (the terminal bromide allows for rapid nucleophilic substitution).

This guide compares the three dominant catalytic methodologies for accessing and utilizing this scaffold:

• Asymmetric Transfer Hydrogenation (ATH): The chemocatalytic standard (Ru-TsDPEN).[1][2]

• Biocatalysis: The green alternative (Ketoreductases).[1]

• Phase Transfer Catalysis (PTC): The downstream enabler for etherification.[1]

Part 1: Catalytic Asymmetric Synthesis (The "Make")

The critical step in generating the scaffold is the reduction of 3-bromo-1-phenylpropan-1-one .[1] This ketone is prochiral; the choice of catalyst dictates the enantiomer formed (R or S).

Comparative Matrix: Ru-ATH vs. Biocatalysis vs. CBS

Feature	Ru-TsDPEN (Noyori Type)	Biocatalysis (KREDs)	CBS Reduction (Boron)
Catalyst Type	Transition Metal Complex (Ru)	Engineered Enzyme (Ketoreductase)	Organocatalyst (Oxazaborolidine)
Enantioselectivity	High (95–98% ee)	Very High (>99% ee)	High (94–97% ee)
Turnover Frequency (TOF)	High (>1,000 h⁻¹)	Moderate (varies by enzyme)	Low (Stoichiometric reductant needed)
Hydrogen Source	Formic Acid/TEA or Isopropanol	NADPH (requires recycling system)	Borane (BH₃[1]·THF or BMS)
Solvent System	Organic (DCM, EtOAc) or Neat	Aqueous Buffer (pH 7)	THF (Strictly Anhydrous)
Scalability	Excellent (Kilogram to Ton)	Excellent (Fermentation scale)	Moderate (Safety concerns with Borane)
Cost Driver	Ruthenium metal price	Enzyme development/IP	Borane handling/Safety

Deep Dive: Mechanism & Causality

1. Ru-TsDPEN (The Industry Workhorse):

• Mechanism: Operates via a Metal-Ligand Bifunctional Mechanism .[1] The Ruthenium center binds the hydride, while the amine proton of the TsDPEN ligand interacts with the ketone oxygen via hydrogen bonding. This "lock-and-key" transition state ensures hydride delivery to only one face of the ketone.[1]

• Why it works for 3-Bromo: The distal bromide is electron-withdrawing but sufficiently far from the carbonyl to not sterically interfere with the catalyst's "chiral pocket."

• Critical Control Point: The ratio of Formic Acid to Triethylamine (TEA) must be maintained (typically 5:2) to prevent catalyst deactivation.[1]

2. Biocatalysis (The Specificity King):

• Mechanism: Ketoreductases (KREDs) utilize the Prelog Rule geometry within the enzyme active site. The cofactor (NADPH) delivers a hydride.

• Why it works: Enzymes like Candida tenuis xylose reductase (mutant D51A) have been evolved to accept hydrophobic phenyl rings.[1]

• Limitation: The substrate (3-bromo ketone) has low water solubility.[1] Co-solvents (DMSO/IPA) or biphasic systems are required, which can sometimes denature wild-type enzymes.[1]

Part 2: Downstream Functionalization (The "Use")

Once the chiral alcohol is formed, it is typically converted to Fluoxetine via etherification or Atomoxetine via amination. Here, Phase Transfer Catalysis (PTC) outperforms traditional strong bases (NaH).

Catalyst Comparison: Etherification (O-Alkylation)

Reaction: 3-Bromo-1-phenylpropan-1-ol + 4-Chlorobenzotrifluoride

Fluoxetine Precursor[1]

Catalyst	TBAB (Tetrabutylammonium bromide)	18-Crown-6	NaH (Stoichiometric Base)
Class	Quaternary Ammonium Salt	Crown Ether	Inorganic Strong Base
Mechanism	Ion-Pair Extraction	Cation Chelation	Deprotonation
Reaction Phase	Liquid-Liquid (Org/Aq)	Solid-Liquid	Solid-Liquid (Anhydrous)
Safety Profile	High (Mild conditions)	Moderate (Toxicity)	Low (H₂ gas evolution)
Yield	85-92%	80-88%	75-85%

Why PTC Wins: Using TBAB allows the reaction to proceed in a biphasic system (e.g., Toluene/50% NaOH). The quaternary ammonium cation transports the hydroxide ion into the organic phase as a "naked," highly reactive ion pair (

), facilitating rapid deprotonation of the alcohol without requiring strictly anhydrous conditions.

Visual Workflows

Diagram 1: The Catalytic Lifecycle of the Fluoxetine Scaffold

Caption: Workflow illustrating the divergence in synthesis based on catalyst choice and downstream application.

Diagram 2: Decision Matrix for Process Chemists

Caption: Decision tree for selecting the optimal catalytic system based on process constraints.

Experimental Protocols

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Target: (S)-3-Bromo-1-phenylpropan-1-ol[1]

• Catalyst Preparation: In a glovebox, mix

  (0.0025 eq) and -TsDPEN (0.005 eq) in anhydrous isopropanol. Heat to 80°C for 1 hour.

• Reaction Setup: Charge the reaction vessel with 3-bromo-1-phenylpropan-1-one (1.0 eq) dissolved in DCM (0.5 M).

• Initiation: Add the pre-formed catalyst solution.

• Hydrogen Source: Add a premixed solution of Formic Acid/Triethylamine (5:2 molar ratio, 5.0 eq). Caution: Exothermic CO₂ release.

• Monitoring: Stir at 25°C for 12–24 hours. Monitor conversion via TLC (Hexane/EtOAc 8:2) or HPLC.[1][3]

• Workup: Quench with water, extract with DCM, wash with sat.[1]

  (to remove formic acid).[1] Dry over .[1]

• Validation: Analyze ee using Chiralcel OD-H column (Hexane/IPA 90:10).[1]

Protocol B: Phase Transfer Etherification (Fluoxetine Synthesis)

Target: Fluoxetine Scaffold Ether Linkage

• Biphasic Mix: Dissolve (S)-3-Bromo-1-phenylpropan-1-ol (1.0 eq) and 4-chlorobenzotrifluoride (1.2 eq) in Toluene (5 vol).

• Catalyst Addition: Add TBAB (Tetrabutylammonium bromide) (0.05 eq).[1]

• Base: Add 50% w/w aqueous NaOH (5.0 eq).

• Reaction: Heat to 60°C with vigorous stirring (critical for phase transfer).

• Completion: Reaction typically completes in 4–6 hours.

• Note: The bromide on the propyl chain is relatively stable under these conditions if temperature is controlled; however, prolonged heating can lead to cyclization (oxetane formation).

References

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][2][4] Accounts of Chemical Research. Link

• Corey, E. J., & Helal, C. J. (1998).[1] Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition. Link

• Hollmann, F., et al. (2021).[1][3][5][6] Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol (Relevant methodology for phenylpropanol derivatives). Biotechnology for Biofuels. Link

• Halpern, M. (2018).[1][3] Phase Transfer Catalysis: A Green Methodology for New Drug Discovery Research. Indo American Journal of Pharmaceutical Research. Link

• Eli Lilly & Co. (2025).[1] Continuous flow preparation of the active pharmaceutical ingredient fluoxetine.[7] European Journal of Organic Chemistry.[1][7] Link

Sources

• 1. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Strategic Advantage of 3-Bromo-1-phenylpropan-1-ol in Phenylcyclopropane Synthesis: A Comparative Guide

In the landscape of pharmaceutical and fine chemical synthesis, the construction of the cyclopropane ring remains a cornerstone of molecular design. This highly strained three-membered carbocycle is a key structural motif in numerous biologically active molecules, imparting unique conformational rigidity and metabolic stability. For researchers and drug development professionals, the choice of synthetic precursors is a critical decision that dictates the efficiency, scalability, and overall elegance of a synthetic route. This guide provides an in-depth technical comparison of 3-Bromo-1-phenylpropan-1-ol against alternative reagents for the synthesis of phenyl-substituted cyclopropanes, supported by mechanistic insights and detailed experimental protocols.

Unveiling the Potential: The Intrinsic Advantages of a Bifunctional Precursor

3-Bromo-1-phenylpropan-1-ol stands out as a strategic precursor for phenylcyclopropane synthesis due to its bifunctional nature. The molecule incorporates both a nucleophilic hydroxyl group and an electrophilic carbon bearing a bromine atom, perfectly poised for an intramolecular cyclization. This inherent reactivity profile offers several key advantages over intermolecular approaches.

Key Advantages of 3-Bromo-1-phenylpropan-1-ol:

• Intramolecular Efficiency: The intramolecular nature of the cyclization reaction is kinetically favored over intermolecular alternatives, often leading to higher yields and simpler purification procedures. The proximity of the reacting centers within the same molecule significantly increases the probability of the desired ring-forming reaction.

• Stereochemical Control: The stereocenter at the benzylic alcohol can influence the stereochemical outcome of the cyclopropane ring formation, offering potential for diastereoselective synthesis.

• Convergent Synthesis: As a single, well-defined building block, it simplifies the synthetic route to phenylcyclopropanes, reducing the number of reaction steps and potential points of failure compared to multi-component strategies.

• Versatility: The hydroxyl group can be readily converted to a better leaving group, or the entire molecule can be oxidized to the corresponding ketone, 3-bromo-1-phenylpropan-1-one, providing access to a wider range of cyclopropane derivatives.

A Comparative Analysis: Benchmarking Against Established Methodologies

To objectively assess the advantages of 3-Bromo-1-phenylpropan-1-ol, we will compare its utility in phenylcyclopropane synthesis with two widely recognized alternative methods: the Corey-Chaykovsky reaction and the Darzens condensation.

Reagent/Method	Starting Materials	Typical Yields	Key Advantages	Key Disadvantages
3-Bromo-1-phenylpropan-1-ol (Intramolecular Cyclization)	3-Bromo-1-phenylpropan-1-ol	Good to Excellent	High efficiency, convergent, potential for stereocontrol.	Requires preparation of the specific precursor.
Corey-Chaykovsky Reaction	Chalcone (an α,β-unsaturated ketone) and a sulfur ylide	Good to Excellent[1][2][3]	Broad substrate scope, mild reaction conditions.[2]	Requires a multi-step synthesis of the chalcone precursor; sulfur ylides can be sensitive.
Darzens Condensation	Benzaldehyde and an α-halo ester	Moderate to Good[4][5]	Forms α,β-epoxy esters which can be converted to cyclopropanes.	Often produces a mixture of diastereomers; requires further transformation to the cyclopropane.

The Mechanism of Action: An Intramolecular Williamson Ether Synthesis Variant

The cyclization of 3-Bromo-1-phenylpropan-1-ol to form phenylcyclopropane proceeds via a mechanism analogous to the Williamson ether synthesis, but in an intramolecular fashion. The reaction is typically initiated by a base, which deprotonates the hydroxyl group to form an alkoxide. This nucleophilic alkoxide then attacks the electrophilic carbon bearing the bromine atom, displacing the bromide ion and forming the three-membered cyclopropane ring.

Caption: Intramolecular cyclization of 3-Bromo-1-phenylpropan-1-ol.

Experimental Protocols: A Step-by-Step Guide

The following protocol provides a representative procedure for the synthesis of phenylcyclopropane from a 1,3-dihalophenylpropane precursor, which is conceptually similar to the cyclization of 3-Bromo-1-phenylpropan-1-ol after activation of the hydroxyl group.[6]

Protocol: Synthesis of Phenylcyclopropane via Intramolecular Cyclization

Materials:

• 1,3-Dibromo-1-phenylpropane (as a model substrate)

• Zinc dust (activated)

• Anhydrous Ethanol

• Diethyl ether

• 5% Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add activated zinc dust (2.0 equivalents).

• Solvent Addition: Add anhydrous ethanol to the flask to create a slurry covering the zinc dust.

• Substrate Addition: Prepare a solution of 1,3-dibromo-1-phenylpropane (1.0 equivalent) in anhydrous ethanol. Add this solution dropwise to the stirred suspension of zinc dust.

• Reaction: An exothermic reaction should be observed. After the initial reaction subsides, gently heat the mixture to reflux for 2-3 hours to ensure complete reaction.

• Work-up: Cool the reaction mixture to room temperature and filter off the excess zinc dust.

• Extraction: Dilute the filtrate with water and extract with diethyl ether (3 x 50 mL).

• Washing: Wash the combined organic layers sequentially with 5% hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude phenylcyclopropane.

• Purification: Purify the crude product by distillation or column chromatography.

Caption: Experimental workflow for phenylcyclopropane synthesis.

Conclusion: A Strategic Choice for Efficient Synthesis

While various methods exist for the construction of the valuable phenylcyclopropane motif, the use of 3-Bromo-1-phenylpropan-1-ol offers a compelling and efficient strategy. Its bifunctional nature allows for a high-yielding intramolecular cyclization, streamlining the synthetic process and potentially offering stereochemical control. For researchers in drug discovery and development, where efficiency and scalability are paramount, 3-Bromo-1-phenylpropan-1-ol represents a superior choice over more convoluted intermolecular approaches. The principles and protocols outlined in this guide provide a solid foundation for the successful application of this versatile reagent in the synthesis of complex molecular architectures.

References

• Apollo Scientific. Corey-Chaykovsky Reaction in Modern Organic Synthesis. Available at: [Link]

• ACS Publications. Opportunities for the Application and Advancement of the Corey–Chaykovsky Cyclopropanation. Available at: [Link]

• ADICHEMISTRY. COREY CHAYKOVSKY REACTION | MECHANISM | EPOXIDES | AZIRIDINES | CYCLOPROPANES. Available at: [Link]

• PMC - NIH. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Available at: [Link]

• Organic Chemistry Portal. Darzens Reaction. Available at: [Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. adichemistry.com [adichemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Darzens Reaction [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-Bromo-1-phenylpropan-1-ol

Executive Summary

3-Bromo-1-phenylpropan-1-ol is a bifunctional halogenated organic intermediate featuring a secondary benzylic alcohol and a primary alkyl bromide.[1] Due to the presence of the bromine atom, this compound must be segregated into the Halogenated Organic Waste stream. Under no circumstances should it be combined with general non-halogenated organic solvents or disposed of down the drain.

Immediate Action Plan:

• Waste Stream: Halogenated Organic (High BTU, requires acid scrubbing).

• Container: Amber Glass or HDPE (High-Density Polyethylene).

• Labeling: "Hazardous Waste – Halogenated Organic – Toxic/Irritant."

• Incompatibility: Do NOT mix with strong bases (risk of rapid cyclization/elimination) or strong oxidizers.

Chemical Profile & Hazard Identification

To ensure safe handling, researchers must understand the specific reactivity profile of this molecule. It is not merely "organic waste"; it is an alkylating agent and a reactive intermediate.

Property	Data	Operational Implication
Compound Name	3-Bromo-1-phenylpropan-1-ol	Verify label matches inventory.
Structure	Ph-CH(OH)-CH₂-CH₂-Br	Bifunctional: Benzylic alcohol + Alkyl bromide.
Waste Class	Halogenated Organic	CRITICAL: Must not enter non-halogenated streams.
Flash Point	>110°C (Estimated)	Combustible. Store away from heat sources.
Reactivity	Alkylating Agent	Potential carcinogen/mutagen. Use double gloves.
Stability	Acid Sensitive	Benzylic position prone to elimination/substitution.[2]

The "Why" Behind the Protocol (Causality)

• Why Segregate Halogens? When halogenated compounds (containing Br, Cl, F) are incinerated in standard facilities, they generate acidic gases (e.g., HBr, HCl). These gases corrode combustion chambers and contribute to acid rain. Therefore, they must be sent to specialized incinerators equipped with alkaline scrubbers to neutralize these byproducts.

• Why Avoid Bases? The structure contains a hydroxyl group and a leaving group (Bromine) separated by three carbons. In the presence of a strong base, this molecule can undergo intramolecular cyclization to form oxetanes or elimination to form styrenic derivatives. These reactions can be exothermic, creating pressure hazards in sealed waste drums.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system. If a step is impossible (e.g., "Container is degrading"), it indicates a failure in the previous step (e.g., "Incompatible waste mixed").

Phase 1: Segregation & Preparation

• Isolate the Waste:

  • Do not mix with non-halogenated solvents (Acetone, Methanol, Hexane) unless the entire mixture is labeled "Halogenated."

  • Strict Prohibition: Do not mix with strong bases (NaOH, KOH, Amines) or strong oxidizers (Peroxides, Nitric Acid).

• Quenching (If Reactive Residue):

  • If the waste contains unreacted reagents (e.g., borohydrides from reduction steps), quench carefully with dilute acid/water before adding to the solvent waste container.

  • Note: 3-Bromo-1-phenylpropan-1-ol itself does not require quenching, but the reaction mixture it came from might.

Phase 2: Packaging

• Select Container:

  • Preferred: Amber glass bottles with PTFE-lined caps.

  • Acceptable: HDPE carboys (if dilute).

  • Avoid: Metal cans (corrosion risk from potential HBr hydrolysis).

• Headspace Rule: Leave at least 10-15% headspace in the container to allow for thermal expansion.

Phase 3: Labeling & Documentation

• Label Contents:

  • Full Chemical Name: "3-Bromo-1-phenylpropan-1-ol" (Do not use abbreviations/acronyms).

  • Constituents: If in solution, list the solvent and approximate % (e.g., "Dichloromethane 90%, 3-Bromo-1-phenylpropan-1-ol 10%").

• Hazard Checkboxes: Mark "Toxic," "Irritant," and "Halogenated."

Phase 4: Storage & Pickup

• Satellite Accumulation Area (SAA): Store in a secondary containment tray (polypropylene) to catch leaks.

• Request Pickup: Contact your facility's EHS (Environmental Health & Safety) department once the container is 90% full or within 6-12 months of start date (depending on local regulations).

Emergency Response: Spill Management

Scenario: A 100mL bottle of 3-Bromo-1-phenylpropan-1-ol drops and shatters.

• Evacuate & Ventilate: Clear the immediate area.[3] Alkyl bromides are lachrymators (tear-inducing) and respiratory irritants.

• PPE Up: Don Nitrile gloves (double layer recommended) or Silver Shield/Laminate gloves for prolonged contact. Wear safety goggles and a lab coat.

• Contain: Use a non-combustible absorbent (Vermiculite, Sand, or Bentonite clay).

  • Do NOT use paper towels: While the flashpoint is high, organic halides on cellulose can increase flammability or reactivity risks in the waste bin.

• Collect: Scoop the absorbent into a heavy-duty plastic bag or wide-mouth jar.

• Decontaminate: Scrub the surface with a soap and water solution.

• Dispose: Label the debris as "Solid Hazardous Waste – Halogenated Debris" and treat as chemical waste.

Decision Logic & Workflow (Visualized)

The following diagram illustrates the critical decision points for disposing of this specific compound.

Caption: Decision matrix for the safe segregation and packaging of 3-Bromo-1-phenylpropan-1-ol waste streams.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. [Link]

• PubChem. (n.d.).[4] 3-Bromo-1-phenylpropan-1-one (Precursor/Related Compound Safety Data). National Library of Medicine. [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. [Link]

Sources

• 1. US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor - Google Patents [patents.google.com]
• 2. 1-Bromo-3-Phenylpropane Reaction - 930 Words | Bartleby [bartleby.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 3-Bromo-1-phenylpropan-1-one | C9H9BrO | CID 122432 - PubChem [pubchem.ncbi.nlm.nih.gov]